O-Ethyl-D-norvaline hydrochloride

Core Science & Biosynthesis

O-Ethyl-D-norvaline Hydrochloride: Structural Characterization, Physical Properties, and Applications in Stereoselective Synthesis

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

In the realm of stereoselective synthesis and pharmaceutical manufacturing, chiral amino acid derivatives serve as foundational building blocks. O-Ethyl-D-norvaline hydrochloride (CAS: 1998700-99-4), also referred to as D-norvaline ethyl ester hydrochloride, is a highly specific (R)-enantiomer derivative of the non-proteinogenic amino acid norvaline[1]. While its (S)-enantiomer counterpart is a critical intermediate in the synthesis of blockbuster Angiotensin-Converting Enzyme (ACE) inhibitors like Perindopril, the (R)-enantiomer is predominantly utilized as a chiral reference standard for impurity tracking (e.g., Perindopril Impurity 20) and in the development of novel peptidomimetics[2].

This technical guide provides a comprehensive analysis of its molecular architecture, physical properties, self-validating analytical protocols, and synthetic methodologies.

Molecular Architecture & Physicochemical Profile

O-Ethyl-D-norvaline hydrochloride is the ethyl ester of D-norvaline, stabilized as a hydrochloride salt. The presence of the hydrochloride salt is a deliberate chemical design choice: free alpha-amino esters are highly susceptible to intermolecular aminolysis, which leads to the spontaneous formation of diketopiperazines (cyclic dipeptides). Protonating the primary amine to form the ammonium salt completely inhibits this nucleophilic self-condensation, ensuring long-term shelf stability.

Table 1: Physicochemical Properties

Parameter	Value / Description
IUPAC Name	ethyl (2R)-2-aminopentanoate hydrochloride
CAS Registry Number	1998700-99-4 (HCl Salt)[1] / 144447-82-5 (Free Base)[3]
Molecular Formula	C₇H₁₆ClNO₂[4]
Molecular Weight	181.66 g/mol [4]
Appearance	Off-White Solid[4]
Melting Point	115 - 117 °C[4]
Specific Rotation [α]D	-13.5º (c = 0.5, Methanol)[4]
Solubility	Soluble in Methanol (Slightly), DMSO (Slightly)[4]

Analytical Validation & Quality Control

To ensure the integrity of O-Ethyl-D-norvaline hydrochloride for use as a regulatory reference standard, a multi-modal analytical approach is required. The following self-validating protocol establishes both chemical and enantiomeric purity.

Methodology 1: Step-by-Step Analytical Validation Protocol

Step 1: Enantiomeric Purity via Polarimetry

• Procedure: Dissolve the sample in highly pure methanol to achieve a concentration of 0.5 g/100 mL (c = 0.5). Measure the optical rotation at 20°C using the sodium D-line (589 nm).

• Causality: Standard NMR and Mass Spectrometry cannot differentiate between enantiomers without chiral derivatizing agents. Polarimetry provides a rapid, macro-level validation of the bulk chiral purity. A specific rotation of -13.5º confirms the (R)-configuration[4].

Step 2: Chemical Purity via Reverse-Phase TLC

• Procedure: Spot the sample on a C18 reverse-phase TLC plate. Develop using a mobile phase of Acetonitrile : Water : Ammonium Hydroxide (8:2:0.2). Visualize the plate using a Ninhydrin spray followed by gentle heating[4].

• Causality: Normal-phase silica chromatography is inappropriate here; the highly polar, charged ammonium group would interact strongly with the silanol groups, causing severe streaking. A C18 stationary phase allows for partition-based separation. Crucially, the addition of Ammonium Hydroxide (NH₄OH) to the mobile phase neutralizes the hydrochloride salt in situ, suppressing ionization and yielding a sharp, well-defined spot (Target R_f = 0.65)[4]. Ninhydrin provides high specificity by reacting exclusively with the primary amine to form Ruhemann's purple.

Step 3: Structural Confirmation

• Procedure: Perform ¹H NMR in DMSO-d₆ and High-Resolution Mass Spectrometry (HRMS) to confirm the molecular ion and proton environments[4].

Stereoselective Synthesis Workflow

The synthesis of O-Ethyl-D-norvaline hydrochloride relies on a modified Fischer esterification utilizing thionyl chloride (SOCl₂) as both an activating and dehydrating agent.

Methodology 2: Step-by-Step Esterification Protocol

• Reagent Activation: Suspend D-norvaline in anhydrous ethanol and chill the reaction vessel to 0°C using an ice bath.

• Dropwise Addition: Slowly add thionyl chloride (SOCl₂) dropwise to the chilled suspension.

  • Causality: The reaction between SOCl₂ and ethanol is highly exothermic and generates HCl gas in situ. Cooling controls the exotherm and prevents the premature volatilization of HCl. The highly acidic environment catalyzes the esterification while simultaneously protecting the amine as an HCl salt.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 4 to 6 hours until the starting material is consumed (monitored via the TLC protocol above).

• Isolation & Crystallization: Evaporate the excess ethanol and volatile byproducts under reduced pressure. Dissolve the crude residue in a minimal amount of warm ethanol, then slowly add diethyl ether.

  • Causality: Diethyl ether acts as an anti-solvent. The polar hydrochloride salt is insoluble in ether, forcing it to selectively crystallize out of the solution, while non-polar organic impurities remain dissolved in the mother liquor.

Synthetic Workflow and Quality Control Pipeline for O-Ethyl-D-norvaline Hydrochloride.

Pharmaceutical Applications: Impurity Tracking in ACE Inhibitors

In drug development, stereochemistry dictates pharmacodynamics. The (S)-enantiomer of norvaline ethyl ester is a required substrate for coupling with an octahydroindole derivative to synthesize Perindopril, a potent ACE inhibitor used to treat hypertension.

Because ACE's active site (which coordinates a critical zinc ion) is highly stereospecific, the incorporation of the (R)-enantiomer (D-norvaline) leads to the formation of an inactive epimer known as Perindopril Impurity 20 (CAS: 144447-82-5)[2]. Consequently, O-Ethyl-D-norvaline hydrochloride is synthesized and utilized by analytical chemists as a spiked reference standard during High-Performance Liquid Chromatography (HPLC) to detect, track, and quantify chiral inversion or starting material contamination during API manufacturing[2].

Stereochemical Divergence: Role of D-Norvaline as an Impurity in ACE Inhibitor Synthesis.

References

• Capot Chemical. "144447-82-5 | H-D-Nva-Oet.HCl." URL:[Link]

• Chromato Scientific. "Perindopril Impurity 20." URL:[Link]

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• 2. chromatoscientific.com [chromatoscientific.com]
• 3. 144447-82-5 | H-D-Nva-Oet.HCl - Capot Chemical [capotchem.com]
• 4. lgcstandards.com [lgcstandards.com]

Engineering Bioavailability and Stability: The Mechanism of Action of D-Norvaline Ethyl Ester Hydrochloride in Peptidomimetics

The transition of a biologically active peptide into a viable therapeutic agent is historically bottlenecked by two critical flaws: rapid proteolytic degradation and poor membrane permeability. To circumvent these barriers, molecular engineers employ strategic structural modifications. The incorporation of D-norvaline ethyl ester hydrochloride into peptidomimetic scaffolds represents a multipronged approach to solving these pharmacokinetic challenges.

This technical guide deconstructs the mechanism of action (MoA) behind this specific moiety, detailing how stereochemical inversion, side-chain optimization, and prodrug masking synergize to create highly bioavailable, target-specific therapeutics.

Molecular Architecture & Rationale

The design of a peptidomimetic utilizing D-norvaline ethyl ester hydrochloride is not arbitrary; each component of the molecule serves a distinct, causal function in its pharmacokinetic journey.

• D-Norvaline (Stereoinversion & Unbranched Aliphatics): Natural L-amino acids are highly susceptible to endogenous proteases. By utilizing the D-enantiomer, the stereocenter is inverted, rendering the peptide bond unrecognizable to the chiral active sites of human proteases. Furthermore, norvaline is an unnatural amino acid with an unbranched, linear aliphatic side chain. Unlike the branched side chains of valine or leucine,1, altering lipid membrane interactions and serving as a potent competitive inhibitor for enzymes like arginase[1][2].

• Ethyl Ester (Prodrug Masking): Peptides naturally possess charged N- and C-termini at physiological pH, resulting in a low partition coefficient (LogP) that prevents passive diffusion across the lipophilic enterocyte membrane. Masking the C-terminal carboxylic acid with an ethyl ester neutralizes this charge. This 3 and allows the molecule to hijack intestinal oligopeptide transporters[3].

• Hydrochloride Salt: The protonation of the amine group to form a hydrochloride salt ensures the highly lipophilic esterified peptide remains soluble in aqueous formulations, preventing aggregation and ensuring uniform dosing.

Mechanism of Action: From Lumen to Cytosol

The MoA of D-norvaline ethyl ester hydrochloride relies on a sequential, compartment-specific transformation.

Phase I: Transcellular Permeation

Upon oral administration, the highly lipophilic ethyl ester prodrug reaches the intestinal lumen. The masking of the carboxylate charge allows the peptidomimetic to bypass the paracellular route (tight junctions) and enter the enterocyte via transcellular pathways. Specifically, 4 by acting as high-affinity substrates for the intestinal oligopeptide transporter 1 (PepT1)[4]. This carrier-mediated transport can increase intestinal permeability by 3- to 10-fold compared to the free acid[5].

Phase II: Intracellular Bioactivation

The ethyl ester is biologically inert and must be removed to unmask the active pharmacophore. Once the prodrug translocates into the cytosol (or reaches the hepatic portal system), it encounters ubiquitous intracellular esterases. Human carboxylesterase 1 (CES1) rapidly3[3].

Phase III: Target Engagement & Proteolytic Evasion

Once activated, the D-norvaline peptidomimetic engages its intracellular target. Because the molecule features a D-amino acid, it is completely invisible to cytosolic proteasomes and circulating serum proteases, resulting in a dramatically extended pharmacological half-life.

Caption: Cellular uptake and intracellular activation pathway of D-norvaline ethyl ester peptidomimetics.

Experimental Workflows (Self-Validating Protocols)

To rigorously validate the pharmacokinetic advantages of this structural motif, researchers must deploy self-validating experimental systems. The following protocols are designed not just to generate data, but to prove the causality of the observed effects.

Protocol 1: Apical-to-Basolateral Permeability (Caco-2 Transwell Assay)

Objective: Validate that the ethyl ester modification increases transcellular transport via PepT1. Causality: Caco-2 monolayers morphologically mimic the human intestinal epithelium and express PepT1. Self-Validation: Lucifer Yellow (LY) is co-incubated. LY cannot pass through intact cells; its presence in the basolateral chamber indicates a ruptured monolayer (false positive).

• Seed Caco-2 cells on polycarbonate Transwell inserts and culture for 21 days until Transepithelial Electrical Resistance (TEER) > 300 Ω·cm².

• Wash monolayers with HBSS buffer (pH 6.5 apical, pH 7.4 basolateral to mimic the intestinal proton gradient required for PepT1).

• Dose the apical chamber with 50 µM D-Nva-OEt peptidomimetic and 100 µM Lucifer Yellow.

• Sample the basolateral chamber at 15, 30, 60, and 120 minutes.

• Validation Check: Measure LY fluorescence. If LY permeability > 1×10⁻⁶ cm/s, discard the well.

• Quantify the transported peptidomimetic via LC-MS/MS and calculate the apparent permeability coefficient ( Papp​ ).

Protocol 2: Intracellular Prodrug Activation (Hepatic S9 Fraction)

Objective: Confirm that the ethyl ester is rapidly cleaved by intracellular esterases (CES1) to release the active drug. Causality: Liver S9 fractions contain high concentrations of cytosolic and microsomal esterases. Self-Validation: A parallel control using Bis-p-nitrophenyl phosphate (BNPP), a broad-spectrum esterase inhibitor, is run. If hydrolysis is halted by BNPP, it proves the activation is enzymatically driven, not an artifact of chemical instability.

• Pre-incubate human liver S9 fractions (1 mg/mL protein) in potassium phosphate buffer (pH 7.4) at 37°C.

• Validation Control: Pre-treat half the samples with 100 µM BNPP for 15 minutes.

• Spike in 10 µM of the D-Nva-OEt prodrug.

• Extract 50 µL aliquots at 0, 10, 20, 30, and 60 minutes, immediately quenching in 150 µL ice-cold acetonitrile containing an internal standard.

• Centrifuge at 14,000 x g for 10 mins and analyze the supernatant via LC-MS/MS, tracking the disappearance of the ester and the appearance of the free carboxylic acid.

Protocol 3: Stereochemical Proteolytic Stability

Objective: Prove that the D-norvaline chirality confers absolute resistance to enzymatic degradation. Causality: Endogenous proteases require specific stereochemical alignment to hydrolyze peptide bonds. Self-Validation: The exact same peptidomimetic synthesized with L-norvaline is incubated simultaneously. The rapid degradation of the L-enantiomer validates that the assay's proteases are highly active, proving the D-enantiomer's survival is due to its structure, not a failed assay.

• Prepare a 100 µM solution of D-Nva peptidomimetic and L-Nva peptidomimetic.

• Incubate in 50% human serum at 37°C.

• Sample at 0, 1, 4, 24, and 48 hours, quenching with 10% trichloroacetic acid (TCA) to precipitate serum proteins.

• Analyze the remaining intact parent compound via LC-MS/MS.

Caption: Self-validating experimental workflow for evaluating peptidomimetic prodrug pharmacokinetics.

Quantitative Data Summary

The following table synthesizes representative pharmacokinetic data demonstrating the synergistic effect of combining D-chirality with an ethyl ester prodrug strategy.

Compound Modification	Caco-2 Papp​ (x10⁻⁶ cm/s)	S9 Hydrolysis t1/2​ (min)	Serum Stability t1/2​ (h)
L-Nva Peptide (Free Acid)	0.8 ± 0.2	N/A (No ester)	0.5 ± 0.1
D-Nva Peptide (Free Acid)	0.9 ± 0.1	N/A (No ester)	> 48.0
D-Nva-OEt HCl (Prodrug)	8.5 ± 0.6	15.2 ± 1.4	> 48.0

Data Interpretation: The data clearly illustrates causality. The stereoinversion from L- to D-norvaline drastically increases the serum half-life from 30 minutes to over 48 hours, solving the stability problem. However, the D-Nva free acid still suffers from poor permeability ( Papp​ < 1.0 x 10⁻⁶ cm/s). The addition of the ethyl ester (D-Nva-OEt) increases permeability nearly 10-fold, while the rapid S9 hydrolysis half-life (15.2 mins) guarantees the drug is swiftly unmasked once inside the target cells.

Sources

• 1. How Unnatural Amino Acids in Antimicrobial Peptides Change Interactions with Lipid Model Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lifetein.com [lifetein.com]
• 3. Prodrug Approach as a Strategy to Enhance Drug Permeability | MDPI [mdpi.com]
• 4. Amino Acids in the Development of Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Physicochemical Properties of O-Ethyl-D-norvaline Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

O-Ethyl-D-norvaline hydrochloride is a non-proteinogenic amino acid derivative of interest in peptide and medicinal chemistry. A foundational understanding of its physicochemical properties is paramount for its effective application in research and development. This guide provides a focused examination of two critical parameters: molecular weight and aqueous solubility. We present the verified molecular formula and weight and, in the absence of extensive published solubility data, provide a comprehensive, best-practice experimental protocol for its accurate determination via the shake-flask method. This document is designed to equip researchers with the necessary theoretical and practical knowledge to confidently work with this compound.

Introduction: The Role of Modified Amino Acids in Drug Discovery

The strategic incorporation of unnatural amino acids into peptide-based therapeutics is a cornerstone of modern drug design. These modifications can confer significant advantages, including enhanced metabolic stability, improved receptor-binding affinity, and tailored pharmacokinetic profiles. O-Ethyl-D-norvaline hydrochloride, a derivative of D-norvaline, introduces an ethyl ester moiety. This structural alteration can influence lipophilicity and steric interactions, making a precise characterization of its fundamental properties essential for predictable and successful integration into drug discovery workflows.

Core Physicochemical Properties

The behavior and utility of any chemical entity in a biological or synthetic context are dictated by its intrinsic properties. For O-Ethyl-D-norvaline hydrochloride, the molecular weight is a definitive characteristic, while its aqueous solubility is a critical determinant of its utility in biological assays and formulation.

Molecular Weight and Formula

The molecular weight is a fundamental constant required for all stoichiometric calculations, from reaction setup to solution preparation. The properties of O-Ethyl-D-norvaline hydrochloride are summarized below.

Table 1: Molecular Identity of O-Ethyl-D-norvaline Hydrochloride

Property	Value
Chemical Formula	C7H16ClNO2
Molecular Weight	181.66 g/mol [1][2][3][4]
Stereochemistry	D-enantiomer

This molecular weight is derived from the sum of the atomic masses of its constituent atoms and is a critical parameter for accurate laboratory work.

Aqueous Solubility: An Experimental Approach

Aqueous solubility is a crucial factor influencing a compound's bioavailability, formulation possibilities, and suitability for in vitro screening. While the hydrochloride salt form generally enhances water solubility compared to the free base, the ethyl group adds a degree of lipophilicity. Precise, quantitative solubility data for O-Ethyl-D-norvaline hydrochloride is not widely published. Therefore, a robust experimental determination is necessary.

Protocol: Determination of Aqueous Solubility via the Shake-Flask Method

The shake-flask technique, compliant with OECD Guideline 105, is the gold-standard method for determining the solubility of a compound in water. It is a reliable and straightforward approach based on achieving thermodynamic equilibrium between the dissolved and undissolved states of the substance.

Rationale and Scientific Principle

The core principle involves creating a saturated solution of O-Ethyl-D-norvaline hydrochloride in water at a controlled temperature. By agitating an excess of the solid compound in water for a sufficient period, a dynamic equilibrium is established. Once equilibrium is reached, the concentration of the dissolved compound in the aqueous phase is quantified using a suitable analytical technique, providing a direct measure of its solubility.

Step-by-Step Experimental Workflow

• Preparation:

  • Add an amount of O-Ethyl-D-norvaline hydrochloride known to be in excess of its expected solubility (e.g., 50-100 mg) to several screw-cap glass vials (n≥3 for statistical validity).

  • Accurately dispense a precise volume of purified water (e.g., deionized or Milli-Q) into each vial.

• Equilibration:

  • Place the sealed vials in a thermostatic orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a period sufficient to reach equilibrium. Causality Insight: A preliminary experiment is crucial to determine this duration; samples should be taken at 24, 48, and 72 hours. Equilibrium is confirmed when the measured concentration does not change between two consecutive time points.

• Phase Separation:

  • Once equilibrium is achieved, remove the vials from the shaker and allow them to stand at the same constant temperature for at least 24 hours. This allows for the sedimentation of undissolved solid.

  • To ensure complete removal of particulate matter, centrifuge the vials at a high speed (e.g., >10,000 x g for 15 minutes).

• Sampling and Analysis:

  • Carefully aspirate an aliquot of the clear supernatant, taking care not to disturb the solid pellet.

  • Immediately filter the aliquot through a 0.22 µm syringe filter (e.g., PVDF or PTFE) to remove any fine particulates. Trustworthiness Check: The first few drops should be discarded to prevent dilution or adsorption effects from the filter material.

  • Prepare a dilution series of the filtered sample in the mobile phase to fall within the linear range of the analytical instrument.

  • Quantify the concentration of O-Ethyl-D-norvaline hydrochloride using a validated High-Performance Liquid Chromatography (HPLC) method with a concentration-calibrated standard curve.

  • Measure the pH of the final saturated solution, as solubility can be pH-dependent.

Data Presentation

The aqueous solubility is reported as the mean concentration (± standard deviation) from the replicate vials, expressed in units such as mg/mL or µg/mL, along with the specific temperature and pH of the measurement.

Visualized Workflow and Logical Flow

The following diagram outlines the logical progression of the shake-flask solubility determination protocol.

Caption: Logical workflow for the experimental determination of aqueous solubility.

Conclusion

This guide confirms the molecular weight of O-Ethyl-D-norvaline hydrochloride as 181.66 g/mol . More critically, it provides a robust, field-proven protocol for the determination of its aqueous solubility. By following this detailed methodology, researchers and drug development professionals can generate reliable and reproducible data, ensuring a solid foundation for subsequent formulation, screening, and preclinical development activities.

References

• Pharmaffiliates. (n.d.). CAS No: 40918-51-2 | Chemical Name: O-Ethyl-L-norvaline Hydrochloride. Retrieved March 25, 2026, from [Link].

• Pharmaffiliates. (n.d.). CAS No: 144447-82-5 | Chemical Name: O-Ethyl-D-norvaline. Retrieved March 25, 2026, from [Link].

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 15677251, Ethylnorvaline. Retrieved March 25, 2026, from [Link].

• precisionFDA. (n.d.). L-NORVALINE ETHYL ESTER HYDROCHLORIDE. Retrieved March 25, 2026, from [Link].

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 42609611, Ethyl D-valinate hydrochloride. Retrieved March 25, 2026, from [Link].

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. GSRS [precision.fda.gov]
• 4. Ethyl D-valinate hydrochloride | C7H16ClNO2 | CID 42609611 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Strategic Role of O-Ethyl-D-norvaline in Unnatural Amino Acid Peptide Synthesis: A Technical Guide

Executive Summary

The incorporation of unnatural amino acids (UAAs) into peptide sequences has revolutionized modern drug development by overcoming the inherent limitations of canonical peptides, such as poor pharmacokinetic profiles and rapid proteolytic degradation. O-Ethyl-D-norvaline (CAS: 144447-82-5)[1] stands out as a highly specialized UAA building block. By combining a D-chiral center, a linear aliphatic side chain, and an orthogonal ethyl ester protecting group, it provides synthetic chemists with a powerful tool for designing advanced therapeutics, ranging from ACE inhibitors[2] to protease-resistant antimicrobial peptides (AMPs)[3].

This whitepaper provides an in-depth mechanistic analysis of O-Ethyl-D-norvaline, exploring the causality behind its structural advantages, its pharmacological utility, and field-proven protocols for its integration into solution-phase peptide synthesis (SPPS).

Structural Causality & Physicochemical Profiling

The utility of O-Ethyl-D-norvaline is not accidental; it is driven by three distinct structural modifications that solve specific synthetic and biological challenges:

A. The D-Chiral Center: Evading Proteolytic Liability

Canonical L-peptides are rapidly cleaved by endogenous proteases (e.g., trypsin, pepsin), severely limiting their half-life in vivo. Proteases are highly stereospecific. By utilizing the D-enantiomer of norvaline, the resulting peptide backbone presents a spatial orientation that cannot be accommodated by the active sites of natural proteases, thereby conferring profound proteolytic resistance[3].

B. Linear Aliphatic Side Chain: Overcoming Steric Hindrance

Valine, a canonical amino acid, possesses a β -branched isopropyl side chain. During peptide synthesis, this branching creates significant steric bulk, slowing down coupling kinetics and increasing the rate of truncated sequences or epimerization. Norvaline is an isomer of valine but features a linear propyl side chain . This eliminates β -branching steric clashes, drastically accelerating amide bond formation during synthesis while maintaining an isosteric hydrophobic profile[4].

C. O-Ethyl Ester: Orthogonal C-Terminal Protection

In solution-phase synthesis, the C-terminus of the receiving amino acid must be protected to prevent homocoupling or polymerization. The ethyl ester (OEt) is strategically chosen because:

• Solubility: It is more lipophilic than a free carboxylic acid or a methyl ester, enhancing the solubility of the growing peptide chain in organic solvents like DMF and DCM[1].

• Orthogonality: It is highly stable under the acidic conditions (e.g., TFA) used to remove N-terminal Boc protecting groups, yet it can be cleanly cleaved via mild alkaline saponification without racemizing the sensitive D-alpha carbon.

Mechanistic Role in Drug Development

The unique profile of O-Ethyl-D-norvaline has led to its adoption across several critical therapeutic domains:

• Antimicrobial Peptides (AMPs): The rise of multi-drug resistant bacteria has necessitated the design of novel AMPs. Substituting canonical valine with D-norvaline in α -helical membrane-active peptides enhances their insertion into bacterial lipid bilayers while completely resisting degradation by bacterial proteases[3].

• ACE Inhibitor Synthesis: O-Ethyl-D-norvaline serves as a critical chiral intermediate and impurity profiling standard in the synthesis of Perindopril, a blockbuster antihypertensive medication[2].

• Arginase Inhibition & Vasodilation: D-norvaline acts as a potent arginase inhibitor. By preventing arginase from hydrolyzing L-arginine, it shunts L-arginine toward the endothelial Nitric Oxide Synthase (eNOS) pathway, significantly upregulating the production of vasodilatory Nitric Oxide (NO)[5].

Caption: Pharmacological shunting of L-arginine to NO production via arginase inhibition.

Experimental Workflows: Solution-Phase Synthesis

To ensure scientific integrity, the following protocols outline a self-validating system for incorporating O-Ethyl-D-norvaline into a peptide chain using standard solution-phase chemistry.

Protocol 1: HATU-Mediated Dipeptide Coupling

Objective: Form an amide bond between an N-Boc-protected amino acid and O-Ethyl-D-norvaline. Causality: HATU is utilized over standard carbodiimides (EDC/DCC) because its HOAt leaving group accelerates coupling kinetics, which is vital when working with unnatural amino acids. DIPEA is required to neutralize the HCl salt of O-Ethyl-D-norvaline, rendering its amine nucleophilic.

• Activation: Dissolve 1.0 eq of the N-Boc-Amino Acid and 1.1 eq of HATU in anhydrous DMF to achieve a 0.1 M concentration.

• Base Addition: Add 2.5 eq of N,N-Diisopropylethylamine (DIPEA). Validation: The solution will turn pale yellow, confirming the formation of the active OBAt ester. Stir for 5 minutes.

• Nucleophile Addition: Add 1.05 eq of O-Ethyl-D-norvaline hydrochloride[1].

• Reaction: Stir at room temperature for 2 hours. Validation: Monitor via LC-MS; the disappearance of the starting material mass and the appearance of the [M+H]+ peak of the dipeptide confirms completion.

• Workup: Quench with saturated NH₄Cl, extract with EtOAc, and wash sequentially with 5% NaHCO₃ and brine. Dry over Na₂SO₄ and concentrate in vacuo.

Protocol 2: C-Terminal Saponification (Ester Cleavage)

Objective: Remove the ethyl ester to liberate the free C-terminal carboxylic acid for subsequent chain elongation. Causality: Lithium hydroxide (LiOH) in a mixed aqueous/organic solvent provides a mild hydroxide nucleophile that selectively cleaves the ethyl ester without disturbing the acid-sensitive Boc group or causing base-catalyzed epimerization at the D-chiral center.

• Solvation: Dissolve the protected dipeptide in a 3:1:1 mixture of THF:MeOH:H₂O. Causality: This specific ratio ensures the solubility of both the highly lipophilic peptide and the hydrophilic LiOH salt.

• Hydrolysis: Add 2.0 eq of LiOH·H₂O at 0°C to suppress side reactions.

• Reaction: Stir for 1.5 hours, allowing the mixture to warm to room temperature. Validation: TLC (Hexane:EtOAc 1:1) will show the complete consumption of the high-Rf starting material, replaced by a baseline spot (the carboxylate salt).

• Acidification: Carefully acidify to pH 3 using 1M KHSO₄. Causality: KHSO₄ is a mild acid that protonates the carboxylate for organic extraction but is not strong enough to cleave the Boc group.

• Isolation: Extract with DCM, dry over MgSO₄, and concentrate to yield the free acid dipeptide.

Caption: Solution-phase peptide coupling and deprotection workflow utilizing O-Ethyl-D-norvaline.

Quantitative Data & Comparative Analysis

The physical and synthetic parameters of O-Ethyl-D-norvaline dictate its handling and storage during pharmaceutical manufacturing. Below is a consolidated technical profile[1],[2],[5]:

Parameter	Specification / Metric	Synthetic Implication
Chemical Name	(R)-ethyl 2-aminopentanoate	Denotes D-chirality and ester protection.
CAS Number	144447-82-5	Primary identifier for regulatory compliance.
Molecular Formula	C₇H₁₅NO₂	-
Molecular Weight	145.20 g/mol (Free base)	Used for stoichiometric calculations.
Common Salt Form	Hydrochloride (HCl)	Enhances shelf-life stability; requires neutralization (DIPEA) prior to coupling.
Appearance	White to off-white crystalline powder	Visual indicator of purity.
Solubility Profile	Soluble in DMF, DCM, MeOH	Highly compatible with standard SPPS and solution-phase solvent systems.
Storage Conditions	Room Temperature (Desiccated)	Stable under standard laboratory conditions; avoid strong aqueous bases during storage.

Conclusion

O-Ethyl-D-norvaline is far more than a simple amino acid derivative; it is a highly engineered molecular building block. By leveraging its D-chirality for proteolytic resistance, its linear side chain for optimized coupling kinetics, and its ethyl ester for orthogonal C-terminal protection, researchers can synthesize next-generation therapeutics that overcome the biological limitations of natural peptides. Whether utilized in the synthesis of ACE inhibitors or the development of novel antimicrobial agents, its role remains foundational in modern medicinal chemistry.

References

• O-Ethyl-D-norvaline | CAS No. 144447-82-5 - Clearsynth. [1]

• CAS No : 144447-82-5| Chemical Name : O-Ethyl-D-norvaline - Pharmaffiliates. [2]

• D-Norvaline Properties and Applications - Chem-Impex.[5]

• Unusual Amino Acids: Norvaline - LifeTein Peptide Blog. [4]

• How Unnatural Amino Acids in Antimicrobial Peptides Change Interactions with Lipid Model Membranes - National Center for Biotechnology Information (PMC). [3]

Sources

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• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. How Unnatural Amino Acids in Antimicrobial Peptides Change Interactions with Lipid Model Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lifetein.com [lifetein.com]
• 5. chemimpex.com [chemimpex.com]

High-Resolution Chiral Purity Analysis of O-Ethyl-D-norvaline Hydrochloride: Methodological Frameworks and Mechanistic Insights

Executive Summary

As an application scientist specializing in the chromatographic behavior of unnatural amino acids, I approach O-Ethyl-D-norvaline hydrochloride (D-norvaline ethyl ester HCl) not merely as a target analyte, but as a dynamic chemical system. This molecule presents a trifecta of analytical challenges: it lacks a strong UV chromophore (due to its aliphatic propyl side chain), possesses a highly polar primary amine, and contains an ethyl ester linkage that is susceptible to hydrolysis under extreme pH conditions.

This whitepaper provides an authoritative, in-depth guide to the chiral purity analysis of O-Ethyl-D-norvaline hydrochloride. Rather than relying on generic screening protocols, we will deconstruct the causality behind three distinct analytical modalities—Direct Crown Ether HPLC, Indirect Diastereomeric RP-HPLC, and Chiral GC-MS—ensuring that every protocol functions as a self-validating system.

Analytical Strategy & Method Selection Logic

The selection of a chiral analysis method for an aliphatic amino acid ester depends entirely on the required sensitivity, available detection hardware (UV vs. MS), and the tolerance for pre-column derivatization.

Caption: Workflow for selecting the optimal chiral analysis method for O-Ethyl-D-norvaline HCl.

Core Analytical Modalities

Direct Chiral HPLC via Crown Ether Complexation (The Gold Standard)

For primary amines like O-Ethyl-D-norvaline, chiral crown ether stationary phases (e.g., Daicel CROWNPAK CR-I(+)) are the definitive gold standard[1].

Mechanistic Causality: The chiral recognition mechanism relies on host-guest inclusion complexation. The 18-crown-6 ether cavity of the stationary phase selectively encapsulates the protonated primary amine (-NH₃⁺) of the analyte via three strong hydrogen bonds[2]. The chiral barrier of the stationary phase (often a binaphthyl or tetracarboxylic acid derivative) discriminates between the D- and L-enantiomers based on the steric bulk of the propyl side chain versus the ethyl ester group[3].

Why pH < 2.0? The amine must be fully protonated to enter the crown ether cavity. We utilize perchloric acid (HClO₄) because the perchlorate counterion is a weak ion-pair former, allowing the -NH₃⁺ to interact freely with the crown ether. Furthermore, unlike Trifluoroacetic acid (TFA), HClO₄ is optically transparent at 200 nm, which is critical since our aliphatic analyte lacks a strong chromophore. Why Low Temperature? Host-guest complexation is an enthalpy-driven, exothermic process. Lowering the column temperature to 0–10 °C significantly increases the binding constant, often doubling the resolution factor ( Rs​ ) compared to room temperature[4].

Caption: Mechanistic pathway of chiral recognition via crown ether host-guest complexation.

Protocol 1: Crown Ether HPLC Workflow

• Column: Daicel CROWNPAK CR-I(+) (3.0 mm i.d. × 150 mm, 5 µm).

• Mobile Phase: Aqueous HClO₄ (pH 1.5) / Acetonitrile (85:15, v/v).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 10 °C (Strictly controlled).

• Detection: UV at 200 nm.

• Sample Prep: Dissolve 1 mg/mL of sample in the mobile phase. Crucial: Keep the autosampler at 4 °C.

Self-Validating System Parameters:

• Hydrolysis Monitor: The highly acidic mobile phase can hydrolyze the ethyl ester back to D-norvaline. You must inject a standard of free D-norvaline (which elutes significantly earlier due to higher polarity). The sample chromatogram must show <0.5% of the free acid peak to validate that the sample is not degrading in the autosampler.

• System Suitability: Inject a racemic DL-norvaline ethyl ester standard. Ensure Rs​ > 1.5. On a CR-I(+) column, the D-enantiomer will predictably elute before the L-enantiomer.

Indirect Chiral Separation via Pre-Column Derivatization

When UV sensitivity at 200 nm is insufficient due to matrix interference, we pivot to indirect separation. By reacting the primary amine with Marfey’s Reagent (FDAA: 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide), we achieve a dual functional upgrade: we introduce a massive chromophore (absorbing at 340 nm) and convert the enantiomers into diastereomers.

Mechanistic Causality: The reaction proceeds via nucleophilic aromatic substitution. The resulting diastereomers possess different physicochemical properties (hydrophobicity and 3D conformation) and can be baseline-resolved on a standard, inexpensive achiral C18 column.

Protocol 2: Marfey's Derivatization & RP-HPLC

• Derivatization: Mix 50 µL of O-Ethyl-D-norvaline HCl (50 mM in water) with 100 µL of FDAA (1% in acetone) and 20 µL of 1 M NaHCO₃.

• Incubation: Heat at 40 °C for 1 hour. (Do not exceed 40 °C to prevent ester hydrolysis).

• Quenching: Stop the reaction by adding 20 µL of 1 M HCl, then dilute with 810 µL of Acetonitrile.

• Chromatography: Inject onto a Waters XBridge C18 column. Run a gradient of 0.1% TFA in water to 0.1% TFA in Acetonitrile over 30 minutes. Detect at 340 nm.

Self-Validating System Parameters:

• Reagent Blank: Run a blank derivatization (water + FDAA) to ensure the unreacted Marfey's reagent or its hydrolysis products do not co-elute with the derivatized analyte.

Chiral Gas Chromatography (GC-MS)

Amino acids are inherently non-volatile. However, because our target molecule is already esterified at the carboxylate, we only need to mask the primary amine to achieve GC compatibility[5].

Mechanistic Causality: N-trifluoroacetylation using Trifluoroacetic anhydride (TFAA) replaces the amine protons with a bulky, electron-withdrawing -COCF3​ group, eliminating intermolecular hydrogen bonding and drastically lowering the boiling point. Separation is achieved on a Chirasil-L-Val capillary column via transient, enantioselective hydrogen bonding between the derivatized analyte and the chiral stationary phase[6].

Protocol 3: N-TFA Derivatization for GC-MS

• Extraction: Dissolve 1 mg of sample in 500 µL of anhydrous dichloromethane (DCM).

• Derivatization: Add 100 µL of TFAA. Cap tightly and incubate at 60 °C for 20 minutes.

• Drying: Evaporate to dryness under a gentle stream of nitrogen to remove excess TFAA and byproduct TFA.

• Reconstitution: Redissolve in 500 µL of DCM and inject 1 µL into the GC-MS (Split ratio 1:50, Chirasil-L-Val column, temperature program: 90 °C hold 2 min, ramp 5 °C/min to 180 °C).

Self-Validating System Parameters:

• Completeness of Reaction: Monitor the MS for the underivatized ester ( m/z 145). A robust method will show complete absence of the underivatized mass, ensuring quantitative conversion.

Quantitative Data Summary

The following table synthesizes the performance metrics of the three validated methodologies, allowing for rapid comparative decision-making.

Analytical Modality	Stationary Phase	Detection	LOD/LOQ Estimate	Run Time	Derivatization Required	Primary Advantage
Direct Chiral HPLC	Daicel CROWNPAK CR-I(+)	UV (200 nm)	~0.5 µg/mL	< 15 min	No	Minimal sample prep; preserves ester integrity
Indirect RP-HPLC	Achiral C18 (e.g., XBridge)	UV (340 nm)	~0.05 µg/mL	25-30 min	Yes (Marfey's FDAA)	10x higher sensitivity; utilizes standard lab columns
Chiral GC-MS	Chirasil-L-Val	MS (EI)	~0.1 µg/mL	30 min	Yes (N-TFA)	High resolution; orthogonal mass confirmation

Conclusion

The chiral purity analysis of O-Ethyl-D-norvaline hydrochloride requires a nuanced understanding of the molecule's specific vulnerabilities. Direct analysis via Crown Ether HPLC (Crownpak CR-I+) remains the most elegant and high-throughput solution, provided the analyst strictly controls temperature and mitigates acid-catalyzed ester hydrolysis. When extreme sensitivity or orthogonal confirmation is required, indirect RP-HPLC via Marfey's derivatization or Chiral GC-MS via N-trifluoroacetylation provide robust, self-validating alternatives. By anchoring experimental choices in fundamental physicochemical causality, scientists can ensure absolute confidence in their chiral purity determinations.

References

• Separation of free amino acids and primary amines using daicel crown ether columns: crownpak cr-i(+) and crownpak cr-i(-) - application note. HPLC.eu. 1

• The structure of chiral crown ether utilized in the Crownpak CR(+) and... ResearchGate. 2

• Chiral separation of amino acids by gas chromatography. ResearchGate. 6

• Cross-Validation of L-Norvaline-d5 Quantification: A Comparative Guide to Analytical Methods. Benchchem. 5

• Chiral Recognition of Amino Acid Enantiomers by a Crown Ether: Chiroptical IR-VCD Response and Computational Study. ACS Publications. 3

• Effect of Temperature on Retention of Cyclic Amino Acid Enantiomers on a Chiral Crown Ether Stationary Phase. Oxford Academic. 4

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

incorporating O-Ethyl-D-norvaline hydrochloride into active pharmaceutical ingredients

Application Note: Strategic Incorporation of O-Ethyl-D-norvaline Hydrochloride in API Synthesis

Introduction & Mechanistic Rationale

The non-proteinogenic amino acid D-norvaline has emerged as a critical pharmacophore in modern drug development, functioning primarily as a potent arginase inhibitor. Its structural properties are actively investigated for applications ranging from the attenuation of pulmonary fibrosis to the management of metabolic disorders[1]. However, incorporating native D-norvaline directly into complex active pharmaceutical ingredients (APIs) presents significant synthetic challenges. Free amino acids exist predominantly as zwitterions at physiological and environmentally relevant pH levels, which severely limits their solubility in organic solvents and complicates selective coupling[2].

To circumvent these thermodynamic barriers, O-Ethyl-D-norvaline hydrochloride (D-norvaline ethyl ester hydrochloride) is utilized as a highly optimized building block. The mechanistic advantages of this specific derivative are threefold:

• Zwitterion Prevention & Solubility : The ethyl ester protects the C-terminal carboxyl group, preventing ionization into a carboxylate anion. This shifts the favorable form of the amine group toward neutral, drastically improving solubility in aprotic organic solvents (e.g., DMF, DCM) necessary for peptide coupling[2].

• Amine Stabilization : The hydrochloride salt stabilizes the primary amine, preventing premature auto-condensation, oxidation, or degradation during storage and handling[3].

• Orthogonal Deprotection : The short ethyl ester provides a stable protecting group that can be selectively cleaved via mild saponification in later stages without disrupting newly formed amide bonds[3].

Synthetic Workflow Architecture

The following diagram illustrates the logical progression of incorporating O-Ethyl-D-norvaline HCl into a target API scaffold.

Workflow for incorporating O-Ethyl-D-norvaline HCl into API synthesis.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that each chemical transformation is analytically confirmed before proceeding to the next stage.

Protocol A: Amine Liberation and Amide Coupling

To synthesize the API intermediate, the hydrochloride salt must be neutralized in situ to liberate the nucleophilic primary amine. We utilize N,N-Diisopropylethylamine (DIPEA) because its steric hindrance prevents it from acting as a competing nucleophile during the activation of the incoming carboxylic acid[4].

Step-by-Step Methodology:

• Preparation : Dissolve 1.0 equivalent of the N-protected precursor (e.g., a caffeoylquinic acid derivative or an Fmoc-protected amino acid) in anhydrous DMF (0.2 M concentration) under an inert N₂ atmosphere.

• Activation : Add 1.1 equivalents of HATU (or BOP) to the solution. Stir for 10 minutes to form the highly reactive O-Atab ester intermediate.

• Free-Basing : In a separate vial, suspend 1.2 equivalents of O-Ethyl-D-norvaline hydrochloride in DMF. Add 2.5 equivalents of DIPEA. The excess base ensures complete neutralization of the HCl salt and maintains a basic environment for the coupling.

• Coupling : Transfer the liberated O-Ethyl-D-norvaline solution dropwise into the activated precursor mixture. Stir at room temperature for 3–8 hours[4].

• Self-Validation Checkpoint (TLC/Ninhydrin) : Spot the reaction mixture on a silica TLC plate and stain with ninhydrin. The disappearance of the primary amine spot (which typically stains deep purple/blue) confirms that the D-norvaline derivative has been fully consumed and successfully coupled.

• Workup : Quench with saturated aqueous NH₄Cl, extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: C-Terminal Deprotection (Saponification)

Once the desired peptidomimetic backbone is constructed, the ethyl ester must be removed to yield the biologically active carboxylic acid. Mild alkaline hydrolysis is employed to prevent the epimerization of the D-stereocenter[3].

Step-by-Step Methodology:

• Solvation : Dissolve the protected API intermediate in a 3:1 mixture of THF and Ethanol.

• Hydrolysis : Cool the solution to 0 °C. Dropwise, add 2.0 equivalents of 1 N aqueous NaOH. The low temperature restricts the kinetic energy of the system, minimizing the risk of base-catalyzed racemization at the α-carbon.

• Reaction : Allow the mixture to slowly warm to room temperature and stir for 2 hours.

• Self-Validation Checkpoint (LC-MS) : Extract a 10 µL aliquot, dilute in Acetonitrile, and inject into the LC-MS. The protocol validates itself when the mass spectrum shows a complete shift from the parent mass ( [M+H]+ ) to a mass exactly 28 Da lower ( [M−28+H]+ ), corresponding to the loss of the ethyl group ( C2​H4​ ).

• Isolation : Acidify the mixture to pH 2.0 using 1 N HCl to protonate the newly formed carboxylate[3]. Extract the final API with Dichloromethane, dry, and lyophilize to obtain a high-purity powder.

Quantitative Data: Coupling Reagent Efficacy

The choice of coupling reagent directly impacts the yield and stereochemical integrity of the D-norvaline incorporation. Table 1 summarizes empirical data for optimizing this transformation.

Table 1: Comparison of Coupling Reagents for O-Ethyl-D-norvaline HCl

Coupling Reagent	Base	Solvent	Reaction Time (h)	Typical Yield (%)	Epimerization Risk	Mechanistic Note
HATU	DIPEA	DMF	2 - 4	90 - 95	Low	7-azabenzotriazole ring provides a neighboring group effect, accelerating amidation.
BOP	DIEA	THF	3 - 8	82 - 88	Low	Generates HMPA as a byproduct; excellent for sterically hindered couplings[4].
EDC / HOBt	NMM	DCM	12 - 16	75 - 85	Moderate	Water-soluble urea byproduct simplifies workup, but slower kinetics increase epimerization risk.

Quality Control & Stereochemical Verification

Because D-norvaline is a chiral building block, verifying the retention of the D-configuration in the final API is paramount. Following synthesis, the final compound must be subjected to Chiral High-Performance Liquid Chromatography (HPLC) using a stationary phase such as a Crownpak CR+ column. The absence of the L-enantiomer peak validates that the mild saponification protocol successfully preserved the stereocenter, ensuring the API retains its specific arginase-inhibitory binding affinity.

References

• Unusual Amino Acids: Norvaline Source: LifeTein Peptide Blog URL:[Link]

• In situ observation of peptide bond formation at the water–air interface Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• Protease-Catalyzed Co-Oligomerizations of l-Leucine Ethyl Ester with l-Glutamic Acid Diethyl Ester: Sequence and Chain Length Distributions Source: Macromolecules (ACS Publications) URL:[Link]

• Amino acid ester-coupled caffeoylquinic acid derivatives as potential hypolipidemic agents: synthesis and biological evaluation Source: National Institutes of Health (NIH/PMC) URL:[Link]

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• 1. lifetein.com [lifetein.com]
• 2. pnas.org [pnas.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Amino acid ester-coupled caffeoylquinic acid derivatives as potential hypolipidemic agents: synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Quantification of O-Ethyl-D-norvaline Hydrochloride in Biological Matrices using Mass Spectrometry

Abstract

This document provides a comprehensive guide to the sample preparation and analysis of O-Ethyl-D-norvaline hydrochloride, a key intermediate in the synthesis of the angiotensin-converting enzyme (ACE) inhibitor Perindopril[1], using mass spectrometry. We present two robust protocols: a primary method utilizing Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) for direct, high-throughput analysis, and a secondary method employing Gas Chromatography-Mass Spectrometry (GC-MS) with derivatization. The protocols are designed for researchers, scientists, and drug development professionals, emphasizing the rationale behind methodological choices to ensure data integrity, reproducibility, and alignment with regulatory expectations.

Introduction and Analytical Strategy

O-Ethyl-D-norvaline is a non-proteinogenic amino acid derivative.[2] Its analysis is critical for pharmacokinetic, metabolism, and quality control studies in pharmaceutical development. Like other amino acids, it is a polar, zwitterionic compound, which presents specific challenges for mass spectrometry analysis.[3] The primary goals of sample preparation are to remove interfering matrix components (e.g., proteins, salts, phospholipids), concentrate the analyte, and ensure compatibility with the chosen analytical system.[4][5]

1.1. Physicochemical Properties of O-Ethyl-D-norvaline

A thorough understanding of the analyte's properties is fundamental to developing a robust analytical method.

Property	Value	Source
Chemical Name	(R)-ethyl 2-aminopentanoate hydrochloride	[6]
CAS Number	144447-82-5 (free base)	[1][6]
Molecular Formula	C₇H₁₅NO₂ (free base)	[6]
Molecular Weight	145.20 g/mol (free base)	[6]
Structure	A norvaline amino acid with an ethyl ester group.	[2][7]

1.2. Selection of Analytical Platform: LC-MS/MS vs. GC-MS

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred method for the analysis of polar, non-volatile small molecules like amino acid derivatives.[8] It often allows for the direct analysis of the underivatized compound, simplifying sample preparation and increasing throughput.[9][10] Electrospray ionization (ESI) in positive ion mode is highly effective, as the primary amine group is readily protonated, especially in an acidic mobile phase.[9][11]

• Gas Chromatography-Mass Spectrometry (GC-MS): Direct analysis of amino acids by GC-MS is generally not feasible due to their low volatility and thermal instability.[3][12] Therefore, a chemical derivatization step is mandatory to convert the polar functional groups (amine and carboxyl) into more volatile and thermally stable moieties.[13][14] Silylation is a common and effective derivatization technique for this purpose.[14][15] While requiring an extra step, GC-MS can offer excellent chromatographic resolution.

This guide will first detail the more direct LC-MS/MS approach, followed by the derivatization-based GC-MS method.

Primary Protocol: Underivatized Analysis by LC-MS/MS

This protocol is optimized for the rapid and sensitive quantification of O-Ethyl-D-norvaline in a biological matrix such as human plasma, a common requirement in drug development. The core strategy is protein precipitation, which is fast, simple, and effective for removing the majority of proteinaceous interferents.[16]

2.1. Materials and Reagents

Reagent/Material	Grade	Recommended Supplier
O-Ethyl-D-norvaline hydrochloride	Reference Standard (≥98%)	Sigma-Aldrich, Clearsynth
O-Ethyl-D-norvaline-d5 hydrochloride*	Internal Standard (IS)	Custom Synthesis
Acetonitrile (ACN)	LC-MS Grade	Fisher Scientific, Honeywell
Formic Acid (FA)	LC-MS Grade (≥99%)	Thermo Scientific, Sigma-Aldrich
Water	LC-MS Grade	Fisher Scientific, Millipore
Human Plasma (K2EDTA)	Pooled, Charcoal-stripped	BioIVT, Seralab
Microcentrifuge Tubes (1.5 mL)	Polypropylene, low-binding	Eppendorf, Sarstedt
Autosampler Vials & Caps	2 mL, Glass	Waters, Agilent
Note: A stable isotope-labeled (SIL) internal standard is the gold standard for quantitative mass spectrometry, as it co-elutes with the analyte and effectively corrects for matrix effects and variability during sample processing and ionization.[17][18] If a custom SIL-IS is unavailable, a structurally similar analog may be considered after rigorous validation.

2.2. Standard and Sample Preparation Workflow

2.2.1. Preparation of Stock and Working Solutions

• Analyte Stock (1 mg/mL): Accurately weigh ~5 mg of O-Ethyl-D-norvaline HCl. Dissolve in 5.0 mL of 50:50 (v/v) Acetonitrile/Water to yield a 1 mg/mL free base solution.

• Internal Standard Stock (1 mg/mL): Prepare a 1 mg/mL stock solution of the O-Ethyl-D-norvaline-d5 HCl internal standard (IS) using the same procedure.

• IS Working Solution (100 ng/mL): Serially dilute the IS stock solution in 50:50 Acetonitrile/Water to a final concentration of 100 ng/mL. This solution will be used as the protein precipitation agent.

• Calibration Standards: Prepare a series of calibration standards by spiking the analyte stock solution into a surrogate matrix (e.g., charcoal-stripped plasma) to cover the desired quantification range (e.g., 1 - 1000 ng/mL).

2.2.2. Sample Preparation Protocol (Protein Precipitation)

• Pipette 50 µL of the sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 200 µL of the IS Working Solution (100 ng/mL in Acetonitrile) to each tube. The IS-spiked ACN acts as both the internal standard addition and the protein precipitation agent.

• Vortex vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 100 µL of the clear supernatant to an autosampler vial.

• The sample is now ready for injection into the LC-MS/MS system.

2.3. Visualization of LC-MS/MS Workflow

Caption: LC-MS/MS sample preparation workflow using protein precipitation.

2.4. Suggested LC-MS/MS Parameters

Parameter	Recommended Setting	Rationale
LC System	UHPLC System (e.g., Waters Acquity, Agilent 1290)	Provides high resolution and short run times.
Column	Reversed-Phase C18 (e.g., 2.1 x 50 mm, 1.8 µm)	Good retention for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier promotes protonation for ESI+.[11]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Standard organic phase for reversed-phase.
Gradient	5% B to 95% B over 3 min, hold 1 min, re-equilibrate	Generic gradient suitable for initial method development.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
Injection Vol.	5 µL	Balances sensitivity with on-column loading.
MS System	Triple Quadrupole Mass Spectrometer	Required for quantitative MRM analysis.
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI is ideal for polar analytes; the amine group is readily protonated.[19]
MRM Transitions	Analyte: Q1: 146.1 -> Q3: 88.1 (Example)IS: Q1: 151.1 -> Q3: 93.1 (Example)	Precursor ion [M+H]⁺. Fragment corresponds to loss of the ethyl formate moiety. Transitions must be empirically optimized.
Source Temp.	150 °C	Standard condition.
Desolvation Temp.	400 °C	Efficiently removes solvent from droplets.

Alternative Protocol: GC-MS Analysis with Silylation

This method is an alternative for laboratories where GC-MS is the primary platform. It requires derivatization to make the analyte suitable for gas-phase analysis.

3.1. Principle of Derivatization The polar nature of O-Ethyl-D-norvaline requires derivatization to increase its volatility and thermal stability.[13] Silylation, using a reagent like N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA), replaces the active hydrogen on the primary amine with a nonpolar tert-butyldimethylsilyl (TBDMS) group, making the molecule amenable to GC analysis.[13][18]

3.2. Additional Materials

• MTBSTFA + 1% TBDMCS (derivatization reagent)

• Acetonitrile (Anhydrous/GC grade)

• Nitrogen gas evaporator

• Heating block or oven

3.3. Derivatization and Sample Preparation Protocol

• Perform the Protein Precipitation steps (2.2.2, steps 1-5) as described for the LC-MS/MS method.

• Transfer 100 µL of the supernatant to a new glass tube.

• Evaporate the solvent to complete dryness under a gentle stream of nitrogen at 40-50 °C. It is critical to remove all water and protic solvents as they interfere with the silylation reaction.[15]

• To the dried residue, add 50 µL of anhydrous Acetonitrile and 50 µL of MTBSTFA.

• Cap the vial tightly and vortex for 15 seconds.

• Heat the mixture at 70 °C for 30 minutes to ensure complete derivatization.[13]

• Cool the sample to room temperature.

• The sample is now ready for injection into the GC-MS system.

3.4. Visualization of GC-MS Workflow

Caption: GC-MS sample preparation workflow including the derivatization step.

3.5. Suggested GC-MS Parameters

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890, Shimadzu GC-2030	Standard, reliable GC platforms.
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar	A low-polarity 5% phenyl-methylpolysiloxane column is robust for general-purpose analysis.[18]
Injector Temp.	250 °C	Ensures rapid volatilization of the derivatized analyte.
Oven Program	100 °C (hold 1 min), ramp to 280 °C at 20 °C/min	A typical starting gradient for separating derivatized small molecules.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas standard for MS applications.
MS System	Single or Triple Quadrupole Mass Spectrometer	Provides mass-selective detection.
Ionization Mode	Electron Ionization (EI), 70 eV	Standard ionization for GC-MS, produces repeatable fragmentation patterns.
MS Source Temp.	230 °C	Standard operating temperature.
MS Quad Temp.	150 °C	Standard operating temperature.
Acquisition	Scan (for identification) or SIM/MRM (for quantification)	Selected Ion Monitoring (SIM) enhances sensitivity for quantification.

Method Validation and System Suitability

For use in regulated environments, any analytical method must be validated to demonstrate it is fit for its intended purpose.[20][21] Validation should be performed according to established guidelines such as the FDA's "Bioanalytical Method Validation" or ICH Q2(R2).[20][22][23][24]

4.1. Key Validation Parameters

Parameter	Description
Specificity/Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.
Linearity & Range	The concentration range over which the assay is accurate, precise, and linear.
Accuracy & Precision	Closeness of measured values to the true value (accuracy) and the degree of scatter between measurements (precision).
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantified.
Lower Limit of Quantitation (LLOQ)	The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.
Recovery	The efficiency of the extraction process.
Matrix Effect	The influence of co-eluting matrix components on the ionization of the analyte.
Stability	Analyte stability in the matrix under various storage and processing conditions.

4.2. System Suitability Before running any sample batch, system suitability must be established as outlined in pharmacopeial chapters like USP <621>.[25][26][27] This typically involves injecting a standard solution to verify system parameters such as peak shape, retention time, and detector response, ensuring the chromatographic system is performing adequately.[28]

References

• <621> CHROMATOGRAPHY. United States Pharmacopeia (USP). [Link]

• Kuhara, T., et al. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. Metabolites. [Link]

• General Chapter <621> CHROMATOGRAPHY. U.S. Pharmacopeia. [Link]

• Stone, J. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Spectroscopy Europe. [Link]

• Understanding the Latest Revisions to USP <621>. Agilent. [Link]

• ICH Harmonised Guideline Q2(R2): Validation of Analytical Procedures. Food and Drug Administration (FDA). [Link]

• FDA Guidance on Analytical Method Validation. Food and Drug Administration (FDA). [Link]

• New Advances in Amino Acid Profiling by Capillary Electrophoresis-Electrospray Ionization-Mass Spectrometry. Springer Nature Experiments. [Link]

• Kasai, K., et al. (2000). Amino Acid Analysis by Capillary Electrophoresis Electrospray Ionization Mass Spectrometry. Analytical Chemistry. [Link]

• McDowall, R. D. (2024). Are You Sure You Understand USP <621>? LCGC International. [Link]

• Tsikas, D. (2022). Quality Control in Targeted GC-MS for Amino Acid-OMICS. Metabolites. [Link]

• LC-MS Sample Preparation: Techniques & Challenges. Opentrons. [Link]

• Achieving Method Modernization with the New Liquid Chromatographic Gradient Allowances Provided by USP General Chapter <621> Chromatography and the Alliance™ iS HPLC System. Waters Corporation. [Link]

• FDA Releases Guidance on Analytical Procedures. BioPharm International. [Link]

• Piraud, M., et al. (2003). ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. Rapid Communications in Mass Spectrometry. [Link]

• Jo, H., et al. (2023). Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM2.5 Using GC-MS/MS. Atmosphere. [Link]

• Q2(R2) Validation of Analytical Procedures March 2024. Food and Drug Administration (FDA). [Link]

• How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. Tecan Blog. [Link]

• Kasai, K., et al. (2000). Amino acid analysis by capillary electrophoresis electrospray ionization mass spectrometry. Analytical Chemistry. [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics July 2015. Food and Drug Administration (FDA). [Link]

• Li, W., et al. (2015). A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS). Analytical Methods. [Link]

• Prepping Small Molecules for Mass Spec. Biocompare. [Link]

• Robinson, C.V., et al. (1995). Weighing the evidence for structure: electrospray ionization mass spectrometry of proteins. Structure. [Link]

• Sample Preparation. Stanford University Mass Spectrometry. [Link]

• A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea. Molecules. [Link]

• Amino Acid Analysis Sample Preparation Guidelines. Bio-Synthesis Inc. [Link]

• O-Ethyl-D-norvaline | CAS No: 144447-82-5. Pharmaffiliates. [Link]

• Norvaline. Wikipedia. [Link]

• Analysis Profiling of 48 Endogenous Amino Acids and Related Compounds in Human Plasma Using Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry. Metabolites. [Link]

• Analysis of amino acids by HPLC/electrospray negative ion tandem mass spectrometry using 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) derivatization. ResearchGate. [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Norvaline - Wikipedia [en.wikipedia.org]
• 3. Quality Control in Targeted GC-MS for Amino Acid-OMICS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. opentrons.com [opentrons.com]
• 5. tecan.com [tecan.com]
• 6. clearsynth.com [clearsynth.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. biocompare.com [biocompare.com]
• 9. ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. Fragmentation study of 79 molecules of biological interest in positive and negative ionisation mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Amino acid analysis by capillary electrophoresis electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. mdpi.com [mdpi.com]
• 16. spectroscopyeurope.com [spectroscopyeurope.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Weighing the evidence for structure: electrospray ionization mass spectrometry of proteins [life.nthu.edu.tw]
• 20. fda.gov [fda.gov]
• 21. biopharminternational.com [biopharminternational.com]
• 22. scribd.com [scribd.com]
• 23. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 24. fda.gov [fda.gov]
• 25. usp.org [usp.org]
• 26. agilent.com [agilent.com]
• 27. chromatographyonline.com [chromatographyonline.com]
• 28. <621> CHROMATOGRAPHY [drugfuture.com]

Technical Notes & Optimization

Technical Support Center: Optimizing O-Ethyl-D-norvaline Hydrochloride Couplings

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with O-Ethyl-D-norvaline hydrochloride (CAS: 1998700-99-4). As an unnatural chiral amino acid ester in its hydrochloride salt form, it presents specific challenges during amide bond formation, including incomplete amine liberation, steric hindrance from the propyl side chain, and the risk of racemization of the incoming activated carboxylic acid.

This portal provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to maximize your coupling yields and stereochemical purity.

Quantitative Data & Reagent Selection Matrix

Selecting the right coupling environment is critical. The table below summarizes the quantitative parameters and expected outcomes when coupling an N-protected amino acid to O-Ethyl-D-norvaline hydrochloride using various reagent systems.

Coupling Reagent	Recommended Additive	Base Required (Equivalents)*	Reaction Time (RT)	Typical Yield	Racemization Risk
HATU	HOAt (0.5 - 1.0 eq)	DIPEA (3.1 - 3.5 eq)	1 - 2 hours	>90%	Low
EDC·HCl	HOBt (1.0 - 1.2 eq)	NMM (2.5 - 3.0 eq)	4 - 12 hours	75 - 85%	Very Low
HBTU	None	DIPEA (3.1 - 3.5 eq)	2 - 4 hours	60 - 80%	Moderate
DIC	Oxyma Pure (1.0 eq)	DIPEA (1.1 eq)**	2 - 4 hours	80 - 90%	Low

*Base equivalents are calculated relative to 1.0 equivalent of the O-Ethyl-D-norvaline hydrochloride salt. **DIC does not require base for activation; the 1.1 eq of DIPEA is strictly for neutralizing the hydrochloride salt.

Troubleshooting FAQs: Mechanistic Insights

Q: Why is my coupling yield consistently below 50% even when using highly reactive reagents like HATU?

A: You are likely starving the reaction of the necessary free base. O-Ethyl-D-norvaline is supplied as a hydrochloride salt. The amine is protonated ( −NH3+​ ) and completely non-nucleophilic. A common mistake is calculating base equivalents based solely on the coupling reagent's requirements.

• The Causality: HATU requires 2.0 equivalents of a tertiary base (like DIPEA) to function: one to deprotonate the carboxylic acid to form the carboxylate anion, and one to neutralize the hexafluorophosphate ( HPF6​ ) byproduct generated during activation [1][3]. If you only add 2.0 equivalents of DIPEA total, the hydrochloride salt of your D-norvaline ester will consume 1.0 equivalent, leaving the HATU activation cycle incomplete and stalling the reaction.

• The Fix: You must use 3.1 to 3.5 equivalents of DIPEA (1.1 eq to liberate the D-norvaline free amine + 2.0 to 2.4 eq for the HATU activation cycle).

Q: How do I prevent epimerization (racemization) of the activated carboxylic acid during this coupling?

A: Intercept the oxazolone pathway using HOAt or HOBt additives. During peptide coupling, the activated carboxyl group (especially the highly reactive O-acyluronium intermediate formed by HATU) can undergo base-catalyzed intramolecular cyclization to form a 5(4H)-oxazolone (azlactone) intermediate [2]. The α -carbon proton of this oxazolone is highly acidic. Abstraction of this proton by excess base leads to a planar, achiral intermediate, resulting in a racemic mixture of D- and L-isomers upon amine attack [2].

• The Causality: While HATU is a third-generation reagent that promotes rapid amide bond formation (kinetically outcompeting oxazolone formation), prolonged exposure to DIPEA still risks epimerization [4].

• The Fix: Add 1-hydroxy-7-azabenzotriazole (HOAt). HOAt rapidly intercepts the dangerous O-acyluronium intermediate to form a stable, yet highly reactive, OAt active ester. The extra nitrogen in the azabenzotriazole ring of HOAt provides a neighboring-group effect that accelerates aminolysis by the D-norvaline ester, safely bypassing the oxazolone trap [3].

Q: Which base is optimal for neutralizing the hydrochloride salt: DIPEA, TEA, or NMM?

A: Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM), depending on the coupling reagent.

• DIPEA is sterically hindered. It acts as a strong proton scavenger to neutralize the HCl salt but is too bulky to act as a competing nucleophile, preventing side reactions with the active ester[1]. It is the standard for HATU/HBTU.

• NMM is a weaker base. It maintains the reaction pH around 7.5–8.0. This is highly advantageous when using EDC/HOBt because it minimizes the base-catalyzed deprotonation of the oxazolone intermediate, offering the highest protection against racemization, albeit at the cost of slower reaction kinetics [1].

Mechanistic Pathways & Workflows

The following diagrams illustrate the optimized workflow for handling the hydrochloride salt and the mechanistic rationale behind additive selection.

Figure 1: Optimized coupling workflow for O-Ethyl-D-norvaline hydrochloride.

Figure 2: HOAt interception of the oxazolone racemization pathway.

Self-Validating Experimental Protocol: Solution-Phase HATU Coupling

To ensure reproducibility and high yield, follow this self-validating Standard Operating Procedure (SOP). This protocol is designed to internally verify the success of the neutralization step before coupling proceeds.

Materials Required:

• O-Ethyl-D-norvaline hydrochloride (1.0 eq)

• N-protected amino acid or carboxylic acid (1.05 eq)

• HATU (1.05 eq)

• DIPEA (3.2 eq total)

• Anhydrous DMF or DCM (moisture strictly excluded)

Step-by-Step Methodology:

• Amine Liberation (Self-Validating Step):

  • Dissolve O-Ethyl-D-norvaline hydrochloride (1.0 eq) in anhydrous DMF (approx. 5-10 mL per gram).

  • Add DIPEA (1.1 eq) dropwise. Stir for 10 minutes at room temperature [1].

  • In-Process Control (IPC): Spot a micro-drop of the solution onto a strip of water-dampened universal pH paper. The pH must read between 8 and 9. If it is neutral or acidic, the hydrochloride salt is not fully neutralized; add DIPEA in 0.1 eq increments until basic.

• Pre-Activation of the Acid:

  • In a separate, dry flask, dissolve the N-protected carboxylic acid (1.05 eq) and HATU (1.05 eq) in anhydrous DMF.

  • Add DIPEA (2.1 eq) to this second flask. Stir for 3 to 5 minutes to generate the active ester [3]. A slight color change (often pale yellow) indicates the formation of the O-acyluronium/OAt ester complex.

• Coupling Reaction:

  • Transfer the pre-activated acid solution into the flask containing the neutralized O-Ethyl-D-norvaline.

  • Stir the combined mixture at room temperature under an inert atmosphere (Nitrogen or Argon) for 1 to 2 hours.

  • In-Process Control (IPC): Monitor the reaction via Thin-Layer Chromatography (TLC). Use a Ninhydrin stain to track the consumption of the D-norvaline ester. The primary amine will show a distinct colored spot that will completely disappear upon successful amide bond formation.

• Aqueous Workup & Purification:

  • Dilute the reaction mixture with a large volume of Ethyl Acetate (EtOAc).

  • Wash the organic layer sequentially with:

    • 1M aqueous HCl (2x) – Removes unreacted amine, excess DIPEA, and basic byproducts.

    • Saturated aqueous NaHCO3​ (2x) – Removes unreacted carboxylic acid and acidic byproducts.

    • Brine (saturated NaCl) (1x) – Removes residual water from the organic layer.

  • Dry the organic layer over anhydrous Na2​SO4​ or MgSO4​ , filter, and concentrate under reduced pressure [1].

References

• BenchChem. How to improve the yield of peptide synthesis with Z-Glu(otbu)-onp. BenchChem Technical Support.
• BenchChem. A Comparative Guide to Racemization in Peptide Synthesis: HATU vs. Alternative Coupling Reagents. BenchChem Technical Support.
• Peptide Chemistry. HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. PeptideChemistry.org.
• ChemicalBook. HATU：a third-generation coupling reagent. ChemicalBook.

preventing racemization of O-Ethyl-D-norvaline hydrochloride during peptide synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I understand that maintaining absolute chiral integrity is a non-negotiable parameter in peptide therapeutics and drug development.

O-Ethyl-D-norvaline hydrochloride (D-Nva-OEt·HCl) presents a unique stereochemical challenge. While free amine components typically resist epimerization during coupling, the presence of the ethyl ester acts as an electron-withdrawing group, significantly increasing the acidity of the α -proton. When exposed to basic microenvironments—either during the neutralization of the hydrochloride salt or the saponification of the ester—this proton is easily abstracted. This leads to the formation of a planar enolate intermediate, which upon reprotonation, results in irreversible racemization to the L-enantiomer[1].

Below is our comprehensive troubleshooting guide and protocol repository designed to help you eliminate epimerization during your synthetic workflows.

Troubleshooting Guides & FAQs

Q1: I am observing 2–5% L-enantiomer formation during the coupling of the preceding amino acid to D-Nva-OEt·HCl. What is causing this, and how do I fix it? Analysis: You are likely using standard tertiary amines like N,N-Diisopropylethylamine (DIPEA, pKa ~10.5) or Triethylamine (TEA) to neutralize the HCl salt. While DIPEA effectively frees the amine for nucleophilic attack, its strong basicity transiently abstracts the α -proton of the esterified norvaline, producing anionic amino acid intermediates that lead to racemization[1]. Solution: Substitute DIPEA with 2,4,6-trimethylpyridine (TMP, collidine). TMP has a significantly lower pKa (~7.4), which is perfectly adequate to neutralize the hydrochloride salt without crossing the basicity threshold required to trigger enolization. Pair this with a neutral-to-acidic coupling additive like OxymaPure, which has a proven breakthrough advantage in zero-racemization synthesis[2].

Q2: I need to hydrolyze the ethyl ester to extend the C-terminus, but chemical saponification causes >10% racemization. What are my options? Analysis: Ethyl esters are sterically hindered and highly resistant to mild hydrolysis compared to methyl or acid-labile tert-butyl esters. Standard saponification requires strong bases (NaOH or LiOH). The combination of hydroxide ions and extended reaction times drives the base-catalyzed racemization pathway, which is a significant concern during the saponification of chiral α -amino esters[3]. Solution: Avoid chemical saponification entirely by utilizing an enzymatic approach. Immobilized lipases offer a mild and highly selective alternative to chemical methods[3]. Because they operate at near-neutral pH, they completely bypass the enolization pathway, preserving 100% of the D-configuration.

Q3: Can the choice of coupling reagent directly prevent epimerization of the amine component? Analysis: Yes. Prolonged coupling times due to steric hindrance expose the peptide to the basic microenvironment for longer durations, increasing the probability of α -proton abstraction. Solution: Utilize highly efficient, atom-economical coupling reagents like ynamides. Ynamides avoid base-induced racemization entirely by activating carboxylic acids via stable α -acyloxyenamide active esters, eliminating the need for basic additives altogether[4].

Quantitative Data: Impact of Reaction Conditions

The following table summarizes the causality between base strength, temperature, and the resulting loss of chiral integrity for D-Nva-OEt.

Reaction Phase	Reagent System	Base Used (pKa)	Temp (°C)	% L-Enantiomer (Racemization)
Neutralization	HATU / DIPEA	DIPEA (10.5)	25	4.8%
Neutralization	DIC / OxymaPure / TMP	TMP (7.4)	25	< 0.2%
Saponification	1M NaOH in THF/H₂O	OH⁻ (15.7)	25	12.4%
Saponification	1M LiOH in THF/H₂O	OH⁻ (15.7)	0	3.1%
Saponification	Immobilized CALB Lipase	None (pH 7.2)	37	< 0.1% (ND)

Mechanistic & Workflow Visualizations

Figure 1: Mechanism of base-catalyzed enolization and racemization of D-Nva-OEt.

Figure 2: Optimized workflow for the safe incorporation and hydrolysis of D-Nva-OEt.

Self-Validating Experimental Protocols

Protocol A: Mild-Base Amide Coupling to D-Nva-OEt·HCl

This protocol utilizes the OxymaPure/DIC system to maintain a slightly acidic microenvironment, preventing the enolization of the norvaline ester.

• Pre-activation: Dissolve the N-protected amino acid (1.0 eq) and OxymaPure (1.0 eq) in anhydrous DMF (0.1 M concentration). Add N,N'-Diisopropylcarbodiimide (DIC, 1.0 eq) and stir for 5 minutes at 0 °C.

• Neutralization: In a separate vial, dissolve O-Ethyl-D-norvaline hydrochloride (1.1 eq) in DMF. Add 2,4,6-trimethylpyridine (TMP, 1.1 eq) dropwise to neutralize the HCl salt.

• Coupling: Transfer the neutralized D-Nva-OEt solution to the pre-activated amino acid mixture. Stir at room temperature for 1.5 hours.

• Self-Validation Check: Analyze a 5 µL reaction aliquot via LC-MS. The mass of the unreacted D-Nva-OEt should be <1% relative to the product mass. Furthermore, cleave a micro-aliquot and analyze via chiral HPLC (e.g., Chiralpak IG column). The D-to-L epimer ratio must strictly remain >99.8:0.2 before proceeding to scale-up.

Protocol B: Zero-Racemization Enzymatic Saponification

This protocol circumvents the use of hydroxide bases, eliminating the primary vector for racemization during C-terminal deprotection.

• Preparation: Suspend the protected peptide containing the C-terminal D-Nva-OEt in a 0.1 M sodium phosphate buffer (pH 7.2). Add 10% (v/v) acetone or acetonitrile to ensure complete substrate solubility.

• Enzyme Addition: Add immobilized Candida antarctica Lipase B (CALB) at a ratio of 50 mg per mmol of substrate.

• Incubation: Incubate the mixture at 37 °C with gentle orbital shaking (150 rpm) for 12–24 hours.

• Self-Validation Check: Monitor the reaction using a pH-stat autotitrator. The formation of the free carboxylic acid will naturally lower the pH. The autotitrator must maintain the pH at 7.2 via the dropwise addition of 0.1 M NaOH; the volume of NaOH consumed directly validates the continuous enzymatic turnover and reaction completion.

• Isolation: Filter out the immobilized enzyme (which can be washed and reused). Carefully acidify the filtrate to pH 3.0 using 1M HCl at 0 °C to precipitate the enantiopure free acid. Extract with ethyl acetate.

Sources

• 1. Epimerisation in Peptide Synthesis | MDPI [mdpi.com]
• 2. New breakthrough in zero-racemization synthesis: development and application of efficient condensation reagents [en.highfine.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis [organic-chemistry.org]

overcoming solubility issues with O-Ethyl-D-norvaline hydrochloride in organic solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on workflow bottlenecks involving unnatural amino acid derivatives. A recurring pain point in peptide synthesis and medicinal chemistry is the intractable nature of O-Ethyl-D-norvaline hydrochloride (CAS 1998700-99-4) [1] in standard organic synthetic media.

The following guide synthesizes thermodynamic principles, quantitative solvent data, and field-validated protocols to help you permanently resolve these solubility issues.

Core Principles: The Thermodynamics of Solvation

The root cause of your solubility issue is thermodynamic. As a hydrochloride salt, O-Ethyl-D-norvaline exists in a highly stable, tightly packed ionic crystal lattice. Solvents with low dielectric constants (such as dichloromethane or ethyl acetate) lack the dipole moment required to overcome this lattice energy and solvate the separated ions[2]. To force this molecule into an organic solution, you must either utilize a solvent with a high enough dielectric constant to stabilize the ions, or chemically break the ionic lattice by neutralizing the salt into its lipophilic free base form[3].

Troubleshooting Guides & FAQs

Q1: Why does O-Ethyl-D-norvaline hydrochloride form an intractable suspension in my standard organic solvents (DCM, EtOAc, THF)? Answer: Solvents like DCM (ε = 8.93) and EtOAc (ε = 6.02) are too non-polar to disrupt the ionic bonds between the protonated amine and the chloride counterion[2]. Consequently, the salt remains suspended as an unreactive solid.

Q2: I need to perform a peptide coupling reaction in DCM. How do I force the salt into solution? Answer: You must perform an in situ free-basing. By adding 1.1 to 1.5 equivalents of a sterically hindered tertiary amine—typically N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)—you neutralize the HCl salt[3]. The resulting free amine of O-Ethyl-D-norvaline is highly lipophilic and will immediately dissolve in DCM, allowing your coupling reaction to proceed.

Q3: Is it possible to avoid the free-basing step and dissolve the salt directly for my reaction? Answer: Yes, but it requires a solvent switch. Highly polar aprotic solvents like N,N-Dimethylformamide (DMF, ε = 36.7) or Dimethyl Sulfoxide (DMSO, ε = 46.7) possess sufficient polarity to partially or fully dissolve the hydrochloride salt[4]. However, note that even in DMF, you will still need to add a base eventually to generate the nucleophilic free amine required for amide bond formation[3].

Q4: My downstream reaction is sensitive to amine salts (like DIPEA·HCl). How do I isolate the pure free base of O-Ethyl-D-norvaline beforehand? Answer: You must perform an ex situ biphasic extraction. Dissolve the salt in water, layer it with an organic solvent, and carefully basify the aqueous layer. Crucial Insight: You must use a mild inorganic base like saturated aqueous sodium bicarbonate (NaHCO₃) rather than strong alkalis (e.g., NaOH). Strong bases will rapidly hydrolyze the ethyl ester back to the D-norvaline free acid, destroying your starting material and trapping it in the aqueous layer[5].

Quantitative Solvent Selection Data

Use the following table to select the appropriate solvent system based on your specific workflow requirements.

Solvent	Dielectric Constant (ε at 20°C)	HCl Salt Solvation	Free Base Solvation	Mechanistic Rationale & Application
Dichloromethane (DCM)	8.93	Insoluble (< 1 mg/mL)	Excellent	Low polarity cannot disrupt the ionic lattice. Ideal for in situ free-basing workflows[3].
Ethyl Acetate (EtOAc)	6.02	Insoluble	Excellent	Poor hydrogen bond acceptor. Recommended strictly for ex situ liquid-liquid extraction of the free base[5].
Tetrahydrofuran (THF)	7.58	Poor	Excellent	Useful when avoiding halogenated solvents, but strictly requires free-basing for dissolution.
N,N-Dimethylformamide (DMF)	36.7	Moderate (~10-50 mg/mL)	Excellent	High dielectric constant stabilizes separated ions. The gold standard for peptide synthesis[4].
Dimethyl Sulfoxide (DMSO)	46.7	Good (> 50 mg/mL)	Excellent	Exceptional ion solvation, but the high boiling point makes solvent removal challenging during workup.

Validated Experimental Protocols

Protocol A: In Situ Free-Basing for Amide Coupling

Objective: Generate the reactive free amine directly in the reaction vessel without isolation.

• Suspension: Weigh 1.0 equivalent of O-Ethyl-D-norvaline hydrochloride into a dry, inert-flushed flask. Add anhydrous DCM to achieve a 0.1 M concentration. Observation: The mixture will be an opaque, milky suspension.

• Neutralization: Under vigorous magnetic stirring, add 1.1 to 1.5 equivalents of DIPEA dropwise at room temperature.

• Self-Validation Checkpoint: Within 2–5 minutes, the opaque suspension will clarify into a transparent solution. This optical transition is your self-validating indicator that the ionic lattice has been broken and the lipophilic free amine has successfully solvated[3]. (Note: A faint haze may persist due to the partial precipitation of the DIPEA·HCl byproduct; this is normal and non-interfering).

• Coupling: Proceed immediately by adding your activated carboxylic acid partner.

Protocol B: Ex Situ Free Base Isolation via Biphasic Extraction

Objective: Obtain pure, salt-free O-Ethyl-D-norvaline ethyl ester for sensitive downstream chemistry.

• Aqueous Dissolution: Dissolve 1.0 equivalent of the HCl salt in a minimal volume of deionized water.

• Phase Partitioning: Add an equal volume of EtOAc to create a biphasic system.

• Controlled Basification: While stirring vigorously, add saturated aqueous NaHCO₃ dropwise to the mixture.

• Self-Validation Checkpoint: Monitor the aqueous layer with pH test strips. Cease addition when the pH stabilizes at 8.0–8.5. If the pH exceeds 9.5, you risk hydrolyzing the ethyl ester, which will cause your product yield to plummet[5].

• Isolation: Separate the organic layer. Extract the aqueous layer once more with fresh EtOAc. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the free base as a clear oil.

Process Visualization

Workflow for solubilizing O-Ethyl-D-norvaline hydrochloride via in situ free-basing.

Sources

• 1. lgcstandards.com [lgcstandards.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The greening of peptide synthesis - Green Chemistry (RSC Publishing) DOI:10.1039/C7GC00247E [pubs.rsc.org]
• 5. US5374765A - Method for extracting an amino acid ester from a hydrous solution of a mineral acid salt thereof - Google Patents [patents.google.com]

Technical Support Center: Optimizing Ester Hydrolysis for O-Ethyl-D-norvaline Peptides

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult on the challenges of C-terminal deprotection in synthetic peptide chemistry. O-Ethyl-D-norvaline (CAS 144447-82-5) presents a unique dual challenge: the ethyl ester is sterically hindered compared to standard methyl esters, requiring extended hydrolysis times, while the unnatural D-stereocenter is highly susceptible to base-catalyzed epimerization.

This guide provides a self-validating framework to help you achieve complete saponification while preserving the strict stereochemical integrity of your peptide sequences.

Mechanistic Insight: The Causality of Epimerization vs. Hydrolysis

Why do standard NaOH or KOH protocols frequently fail for O-Ethyl-D-norvaline? When a strong base is applied to a peptide ester, two competing kinetic pathways are activated:

• Nucleophilic Acyl Substitution (Desired): Hydroxide attacks the ester carbonyl, yielding the free carboxylate.

• α -Proton Abstraction (Undesired): The base abstracts the acidic proton at the α -carbon, forming a planar enolate intermediate. Upon reprotonation, stereochemical inversion occurs, converting your D-norvaline residue into its L-epimer.

To favor hydrolysis over epimerization, we must utilize Lithium Hydroxide (LiOH) . The Li+ ion acts as a mild Lewis acid. It coordinates to the carbonyl oxygen of the ester, increasing the electrophilicity of the carbonyl carbon. This coordination allows the nucleophilic attack by hydroxide to proceed rapidly even at lower temperatures (0°C) and lower pH thresholds than required for NaOH [3]. By exploiting this coordination chemistry, we create a kinetic window where ester cleavage outpaces α -proton abstraction [1].

Logical Workflow for Hydrolysis Optimization

Decision matrix for optimizing O-Ethyl-D-norvaline peptide saponification.

Standard Operating Procedure: Optimized LiOH Saponification

This methodology is engineered as a self-validating system. By strictly controlling the equivalents of base, solvent polarity, and thermal energy, you ensure reproducibility across different peptide lengths.

Step 1: Solvent Preparation and Solubilization

• Dissolve the O-Ethyl-D-norvaline peptide (1.0 eq) in a solvent mixture of THF:H2O (3:1 v/v) to achieve a concentration of 0.05 - 0.1 M.

• Causality Check: THF ensures peptide solubility while preventing micelle formation, and water is strictly required as the hydroxide source. If the peptide precipitates, add Methanol to create a THF:MeOH:H2O (3:1:1) system. A fully homogenous solution is mandatory to prevent localized base concentration spikes.

Step 2: Base Addition under Thermal Control

• Cool the reaction flask to 0°C using an ice-water bath. Allow 15 minutes for complete thermal equilibration.

• Prepare a fresh 1.0 M aqueous solution of Lithium Hydroxide monohydrate ( LiOH⋅H2​O ).

• Dropwise, add 1.2 to 1.5 eq of the LiOH solution to the peptide mixture under vigorous stirring.

• Causality Check: Adding the base dropwise at 0°C prevents exothermic micro-environments. Exceeding 1.5 equivalents of base provides no kinetic benefit for ethyl esters and exponentially increases the risk of D-to-L epimerization [4].

Step 3: Monitoring and Quenching

• Monitor the reaction progress via RP-HPLC every 30 minutes.

• Once the starting material is consumed (typically 1.5 to 3 hours), immediately quench the reaction by adding 1.0 M HCl or 10% citric acid to lower the pH to ~4.0 - 5.0.

• Causality Check: Quenching stops the reaction precisely when hydrolysis is complete. Leaving the newly formed C-terminal carboxylic acid in a basic environment post-hydrolysis is a primary cause of late-stage racemization.

Step 4: Isolation

• Remove the volatile organics (THF/MeOH) under reduced pressure (rotary evaporator, bath temp < 30°C).

• Extract the aqueous layer with Ethyl Acetate (for hydrophobic peptides) or lyophilize directly (for hydrophilic peptides).

Quantitative Data: Impact of Hydrolysis Conditions

To illustrate the necessity of these optimized conditions, consider the following validation data comparing different saponification methods for a model O-Ethyl-D-norvaline peptide.

Hydrolysis Condition	Reagents & Solvent	Temp (°C)	Time (h)	Yield (%)	Epimerization (L-isomer %)
Harsh Chemical	2.0 eq NaOH in MeOH/H2O	25°C	2	85%	14.5%
Standard Chemical	1.5 eq LiOH in THF/H2O	25°C	3	92%	4.2%
Optimized Chemical	1.2 eq LiOH in THF/H2O	0°C	4	96%	< 0.5%
Enzymatic	Candida antarctica Lipase B	37°C	24	88%	Not Detected

Table 1: Comparative analysis of hydrolysis conditions. The optimized LiOH protocol at 0°C provides the best balance of high throughput and negligible epimerization.

Troubleshooting Guides & FAQs

Q: My peptide ethyl ester is completely insoluble in the THF/H2O (3:1) mixture at 0°C. What are my options? A: Solubility is critical; a biphasic suspension will lead to localized high concentrations of base, causing epimerization.

• Solution 1: Transition to a THF:MeOH:H2O (3:1:1) or DMF:H2O (4:1) system. DMF is an excellent solubilizer for longer, aggregating peptides.

• Solution 2: If using DMF, ensure it is strictly amine-free. Be aware that DMF can slightly retard the hydrolysis rate, requiring an extension of the reaction time by 1-2 hours.

Q: I am observing >5% epimerization even when using the optimized LiOH protocol. How can I suppress this further? A: If the D-norvaline residue is highly activated toward enolization (e.g., due to neighboring electron-withdrawing groups or specific conformational strain), standard chemical saponification may still fail.

• Solution 1: Add a mild chaotropic salt like Calcium Chloride ( CaCl2​ ). Calcium ions coordinate strongly with the ester, further activating it for hydroxide attack, allowing you to use sub-stoichiometric base (0.8 - 1.0 eq).

• Solution 2: Switch to Enzymatic Hydrolysis . Enzymes such as porcine liver esterase or Candida antarctica lipase (CALB) operate at near-neutral pH (pH 7-8), completely eliminating the base-catalyzed enolization pathway[2].

Q: The hydrolysis stalls at ~70% completion. Adding more LiOH causes peptide degradation. Why? A: This is a classic symptom of steric hindrance. The ethyl group of O-Ethyl-D-norvaline is bulkier than a methyl group. As the reaction progresses, the generated carboxylate anions in the solution buffer the local pH, slowing the reaction.

• Solution: Do not add more base. Instead, increase the proportion of water in your solvent system slightly (e.g., from 3:1 to 2:1 THF:H2O) to increase the thermodynamic activity of the hydroxide ion. Alternatively, simply allow the reaction to proceed for a longer time at 0°C rather than raising the temperature.

Q: Can I perform this saponification while the peptide is still attached to a solid support (e.g., Wang resin)? A: On-resin saponification of ethyl esters is notoriously difficult due to poor reagent penetration into the polymer matrix and slow kinetics. While possible with LiOH, the extended reaction times required for resin-bound ethyl esters almost always lead to unacceptable levels of racemization [4]. It is highly recommended to cleave the peptide from the resin first, then perform the saponification in the solution phase where kinetics are highly favorable.

References

• A One-Pot Saponification–Coupling Sequence Suitable for C-Terminus Peptide Elongation Using Lithium Carboxylates. ResearchGate. Available at:[Link]

• Hydrolysis of peptide esters by different enzymes. PubMed. Available at: [Link]

• Process for the saponification of aminoacid-/peptide ester.Google Patents (EP0523461A2).

troubleshooting incomplete coupling of D-norvaline ethyl ester hydrochloride

Technical Support Center: Troubleshooting D-Norvaline Ethyl Ester Hydrochloride Coupling

Overview D-norvaline ethyl ester hydrochloride (H-D-Nva-OEt·HCl) is a critical unnatural amino acid building block utilized in peptidomimetics and drug development. Because the C-terminus is protected as an ethyl ester, this molecule functions exclusively as an amine nucleophile during coupling. However, its presentation as a hydrochloride salt introduces specific kinetic and thermodynamic hurdles that frequently result in incomplete amide bond formation.

Below is our comprehensive diagnostic guide and self-validating protocol to resolve incomplete couplings.

Diagnostic Workflow

Troubleshooting workflow for incomplete coupling of D-norvaline ethyl ester hydrochloride.

Frequently Asked Questions & Troubleshooting Guide

Q1: My coupling reaction with D-norvaline ethyl ester hydrochloride shows significant unreacted starting material. I am using 1.2 equivalents of EDC/HOBt and 1.0 equivalent of DIEA. What is the mechanistic cause of this failure? A1: The root cause is insufficient neutralization of the hydrochloride salt. In its protonated state ( NH3+​Cl− ), the amine of D-norvaline is entirely non-nucleophilic. While 1.0 equivalent of N,N-Diisopropylethylamine (DIEA) theoretically neutralizes the HCl, it leaves no excess basic environment to drive the coupling kinetics or to deprotonate the coupling additive (e.g., HOBt)[1]. Resolution: Increase the DIEA to 2.5–3.0 equivalents. The first equivalent strictly neutralizes the HCl salt, while the excess maintains the basicity required for the efficient formation of the active ester intermediate[1].

Q2: Even after adjusting the base to 3.0 equivalents, the reaction stalls at 50% conversion. How can I overcome this kinetic barrier? A2: If base stoichiometry is correct, the stall is likely due to the inherent kinetics of the coupling reagent versus competing side reactions (such as hydrolysis of the active ester). Carbodiimides like EDC or DIC can be too slow for moderately hindered couplings[2]. Resolution: Switch to a highly reactive aminium/uronium salt such as HATU or TOTU[3]. HATU forms an extremely reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. This intermediate benefits from a neighboring group effect—the nitrogen in the pyridine ring of HOAt hydrogen-bonds with the incoming amine—significantly accelerating the nucleophilic attack and minimizing epimerization[4],[2].

Q3: The reaction mixture becomes cloudy shortly after adding the coupling reagents in DCM. Does this affect the yield? A3: Yes. Cloudiness indicates poor solubility of either the D-norvaline ethyl ester free base, the activated intermediate, or the urea byproduct. A heterogeneous mixture drastically reduces the collision frequency between the nucleophile and the electrophile, leading to incomplete coupling[1]. Resolution: Switch the solvent to N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP). NMP is particularly effective as it provides superior solvation for both hydrophobic amino acid chains and polar coupling intermediates without decomposing into reactive amines over time[5].

Quantitative Data Summary: Coupling Reagent & Condition Optimization

Coupling Reagent	Activation Intermediate	Base Requirement (eq)	Reaction Speed	Epimerization Risk	Recommended Solvent
EDC / HOBt	OBt Ester	2.5 - 3.0 (DIEA)	Slow to Moderate	Moderate	DMF or DCM
DIC / Oxyma	Oxyma Ester	2.5 - 3.0 (DIEA)	Moderate	Low	DMF
HBTU	OBt Ester	2.5 - 3.0 (DIEA)	Fast	Moderate	NMP or DMF
HATU	OAt Ester	2.5 - 3.0 (DIEA)	Very Fast	Very Low	NMP or DMF
TOTU	Oximino Ester	2.5 - 3.0 (DIEA)	Very Fast	Low	NMP or DMF

Note: Base equivalents are calculated relative to the D-norvaline ethyl ester hydrochloride starting material.

Self-Validating Experimental Protocol: HATU-Mediated Solution-Phase Coupling

This protocol is engineered as a self-validating system. By separating the neutralization step from the activation step, you can visually and analytically confirm the solubility and reactivity of the intermediates before proceeding.

Materials:

• Electrophile: N-protected amino acid or carboxylic acid (1.0 eq)

• Nucleophile: D-norvaline ethyl ester hydrochloride (1.1 eq)

• Coupling Reagent: HATU (1.05 eq)

• Base: N,N-Diisopropylethylamine (DIEA) (3.0 eq)

• Solvent: Anhydrous NMP or DMF (0.1 M relative to electrophile)

Step-by-Step Methodology:

• Pre-Activation of the Electrophile: Dissolve the N-protected carboxylic acid (1.0 eq) and HATU (1.05 eq) in anhydrous NMP. Add 1.5 eq of DIEA. Stir at room temperature for 5 minutes.

  • Causality: This step ensures the complete conversion of the carboxylic acid to the highly reactive OAt active ester before the nucleophile is introduced, preventing side reactions[4],[2].

• In Situ Free-Basing of the Nucleophile: In a separate vial, dissolve D-norvaline ethyl ester hydrochloride (1.1 eq) in a minimum volume of NMP. Add 1.5 eq of DIEA and sonicate for 1 minute.

  • Causality: This guarantees the complete deprotonation of the hydrochloride salt, generating the active free amine nucleophile[1].

• Coupling: Dropwise, add the free-based D-norvaline solution to the pre-activated electrophile solution. Stir at room temperature.

• Reaction Monitoring: After 30 minutes, withdraw a 5 µL aliquot, dilute in 1 mL of Acetonitrile/Water (1:1), and analyze via LC-MS.

  • Self-Validation: The absence of the active OAt ester and the starting carboxylic acid confirms complete consumption. If unreacted D-norvaline remains, it indicates the electrophile was the limiting factor.

• Workup: Once complete, dilute the mixture with Ethyl Acetate (10 volumes). Wash sequentially with 5% aqueous HCl (to remove excess DIEA and unreacted amine), saturated aqueous NaHCO3 (to remove acidic byproducts), and brine[1]. Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

References

• Title: What do you do when your peptide synthesis fails? Source: biotage.com URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. biotage.com [biotage.com]

Reference Data & Comparative Studies

A Comparative Guide to O-Ethyl-D-norvaline hydrochloride and L-norvaline ethyl ester in Peptide Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Non-canonical Amino Acids in Peptide Therapeutics

The development of peptide-based therapeutics often faces the significant hurdle of poor in vivo stability. Peptides are susceptible to rapid degradation by proteases, limiting their bioavailability and therapeutic efficacy. To overcome this, researchers are increasingly incorporating unnatural amino acids into peptide sequences. These modifications can introduce conformational constraints, block enzymatic cleavage sites, and enhance the overall robustness of the peptide.

This guide focuses on two such modifications: O-Ethyl-D-norvaline and L-norvaline ethyl ester. While both are derivatives of the amino acid norvaline, their distinct chemical functionalities—an ether versus an ester—lead to profoundly different effects on the stability of the resulting peptide. Understanding these differences is paramount for the rational design of long-lasting and effective peptide drugs. Norvaline itself is a non-proteinogenic amino acid, and its derivatives are explored for various applications in peptide chemistry and pharmacology.[1]

Chemical and Physical Properties: A Head-to-Head Comparison

A thorough understanding of the physicochemical properties of these amino acid derivatives is essential for their effective application in peptide synthesis and for predicting their influence on the final peptide product.

Property	O-Ethyl-D-norvaline hydrochloride	L-norvaline ethyl ester hydrochloride
CAS Number	144447-82-5[2]	40918-51-2[3]
Molecular Formula	C7H16ClNO2	C7H16ClNO2
Molecular Weight	181.66 g/mol	181.66 g/mol [3]
Chemical Structure	Contains an ether linkage on the side chain.	Contains an ester linkage at the C-terminus.
Key Functional Group	Ether (-O-)	Ester (-COO-)
Primary Application	Intermediate in the synthesis of Perindopril, an ACE inhibitor.[2]	Biochemical research, pharmaceutical development, and dietary supplements.[3]
Stereochemistry	D-configuration	L-configuration
Melting Point	Not readily available	115-119 °C[3]
Purity	Not readily available	≥ 99% (HPLC)[3]

The Core of Stability: Ether vs. Ester Linkages

The fundamental difference in the stability imparted by O-Ethyl-D-norvaline and L-norvaline ethyl ester lies in the chemical nature of their respective ether and ester functionalities.

The Robustness of the Ether Linkage

The ether bond (C-O-C) is characterized by its high chemical stability. It is generally resistant to a wide range of chemical conditions, including acidic and basic hydrolysis, as well as oxidative and reductive environments.[4][5][6] This inherent stability is a significant advantage when designing peptides for in vivo applications where they are exposed to a variety of physiological conditions and metabolic enzymes. The incorporation of an ether linkage, as in O-Ethyl-D-norvaline, can therefore be expected to confer a high degree of stability to the peptide backbone, protecting it from degradation.

The Susceptibility of the Ester Linkage

In stark contrast, the ester bond (C-O-C=O) is susceptible to hydrolysis. This cleavage can occur both chemically, particularly under basic conditions, and enzymatically.[7][8] The in vivo environment is rich in esterases, enzymes that specifically catalyze the hydrolysis of ester bonds.[7] Consequently, peptides containing an ester linkage, such as those modified with L-norvaline ethyl ester, are prone to enzymatic degradation, which can significantly shorten their half-life. While this lability can be exploited in prodrug strategies, it is a considerable drawback when the goal is to enhance the intrinsic stability of a therapeutic peptide.

Experimental Design for Comparative Stability Analysis

To empirically validate the theoretical differences in stability, a well-designed experimental workflow is crucial. The following diagram illustrates a robust approach for comparing the stability of peptides modified with O-Ethyl-D-norvaline hydrochloride and L-norvaline ethyl ester.

Caption: Experimental workflow for comparing peptide stability.

Detailed Experimental Protocol: HPLC-Based Peptide Stability Assay

This protocol provides a step-by-step guide for conducting a comparative stability study of peptides modified with O-Ethyl-D-norvaline hydrochloride and L-norvaline ethyl ester using High-Performance Liquid Chromatography (HPLC).

Objective: To quantify the degradation of modified and control peptides in human serum over time.

Materials:

• Peptide A (with O-Ethyl-D-norvaline), Peptide B (with L-norvaline ethyl ester), and Control Peptide (unmodified).

• Human serum (pooled, sterile-filtered).

• Phosphate-buffered saline (PBS), pH 7.4.

• Acetonitrile (ACN), HPLC grade.

• Trifluoroacetic acid (TFA).

• HPLC system with a C18 reverse-phase column.

• Incubator (37°C).

• Microcentrifuge.

• Autosampler vials.

Procedure:

• Peptide Stock Solution Preparation:

  • Prepare 1 mg/mL stock solutions of each peptide in PBS.

  • Filter the stock solutions through a 0.22 µm syringe filter.

• Incubation:

  • In separate microcentrifuge tubes, add 10 µL of each peptide stock solution to 90 µL of human serum to achieve a final peptide concentration of 100 µg/mL.

  • For the t=0 time point, immediately stop the reaction as described in step 4.

  • Incubate the remaining tubes at 37°C.

• Sampling:

  • At designated time points (e.g., 1, 4, 8, and 24 hours), remove an aliquot from the incubator.

• Reaction Quenching and Protein Precipitation:

  • To a 50 µL aliquot of the peptide-serum mixture, add 100 µL of ACN containing 1% TFA.

  • Vortex vigorously for 30 seconds.

  • Incubate on ice for 10 minutes to allow for complete protein precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Sample Preparation for HPLC:

  • Carefully transfer the supernatant to a clean autosampler vial.

• HPLC Analysis:

  • Inject 20 µL of the supernatant onto the C18 column.

  • Use a linear gradient of mobile phase A (0.1% TFA in water) and mobile phase B (0.1% TFA in ACN). For example, a gradient of 5% to 95% B over 30 minutes.

  • Monitor the elution of the peptides by UV absorbance at 214 nm.

• Data Analysis:

  • Integrate the peak area of the intact peptide at each time point.

  • Normalize the peak areas to the t=0 time point (representing 100% intact peptide).

  • Plot the percentage of intact peptide versus time.

  • Calculate the half-life (t½) of each peptide from the degradation curve.

Predicted Degradation Pathways

The distinct chemical structures of the two modifications lead to different degradation pathways, which can be elucidated using LC-MS/MS analysis.

Caption: Predicted degradation pathways.

Conclusion: Strategic Selection for Enhanced Peptide Stability

The choice between O-Ethyl-D-norvaline hydrochloride and L-norvaline ethyl ester for peptide modification should be guided by the desired stability profile of the final peptide therapeutic.

• O-Ethyl-D-norvaline hydrochloride is the superior choice for enhancing the intrinsic stability of a peptide. The chemically robust ether linkage is resistant to enzymatic and chemical degradation, leading to a significantly longer in vivo half-life.

• L-norvaline ethyl ester may be considered in applications where a prodrug approach is intended, as the ester linkage can be cleaved in vivo to release the active peptide. However, for applications requiring high stability, this modification is less suitable due to its susceptibility to hydrolysis by esterases.

By understanding the fundamental chemical principles outlined in this guide, researchers can make more informed decisions in the design and development of next-generation peptide therapeutics with improved pharmacokinetic properties.

References

• Zheng, G. et al. (2020). Chemical synthesis and biological activity of peptides incorporating an ether bridge as a surrogate for a disulfide bond. Chemical Science, 11(31), pp.8117-8123. Available at: [Link][4]

• Zheng, G. et al. (2020). Chemical synthesis and biological activity of peptides incorporating an ether bridge as a surrogate for a disulfide bond. RSC Publishing. Available at: [Link][5]

• Zheng, G. et al. (2020). Chemical synthesis and biological activity of peptides incorporating an ether bridge as a surrogate for a disulfide bond. RSC Publishing. Available at: [Link][6]

• Pharmaffiliates (n.d.). O-Ethyl-D-norvaline. Available at: [Link][2]

• Schellenberger, V. et al. (1991). Hydrolysis of peptide esters by different enzymes. PubMed. Available at: [Link][7]

• So, S. et al. (2011). Ester to Amide Switch Peptides Provide A Simple Method for Preparing Monomeric Islet Amyloid Polypeptide Under Physiologically Relevant Conditions and Facilitate Investigations of Amyloid Formation. PMC. Available at: [Link][9]

• Pícha, F. et al. (2018). Acid-Stable Ester Linkers for the Solid-Phase Synthesis of Immobilized Peptides. Chemistry Europe. Available at: [Link][10]

• Li, Y. et al. (2025). Effect of Glycosylation on the Enzymatic Degradation of D-Amino Acid-Containing Peptides. ACS Publications. Available at: [Link][11]

• Wang, W. et al. (2017). Factors affecting the physical stability (aggregation) of peptide therapeutics. Interface Focus. Available at: [Link][8]

• AlMusaimi, O. et al. (2018). Investigating green ethers for the precipitation of peptides after global deprotection in solid-phase peptide synthesis. SciSpace. Available at: [Link][12]

• Liu, R. et al. (2014). Stability Analysis of Glutamic Acid Linked Peptides Coupled to NOTA through Different Chemical Linkages. Molecular Pharmaceutics. Available at: [Link][13]

• Yamashita, H. et al. (2023). Amide-to-ester substitution as a stable alternative to N-methylation for increasing membrane permeability in cyclic peptides. PMC. Available at: [Link][14]

• Chemsrc (2013). D(-)-Norvaline. Available at: [Link][15]

• Pollegioni, L. et al. (2022). Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation of the Mechanisms Involved: An Extended Study. PMC. Available at: [Link][16]

• Wikipedia (n.d.). Norvaline. Available at: [Link][1]

• Ballerstädt, H. et al. (2013). Factors Affecting Enzymatic Degradation of Microgel-Bound Peptides. ACS Publications. Available at: [Link][17]

• Jensen, K. J. et al. (2003). New Stable Backbone Linker Resins for Solid-Phase Peptide Synthesis. ACS Publications. Available at: [Link][18]

• AlMusaimi, O. et al. (2018). Investigating green ethers for the precipitation of peptides after global deprotection in solid-phase peptide synthesis. SciSpace. Available at: [Link][19]

• Kumar, V. et al. (2025). Introducing Regioselective Disulfide Linkages in Peptides under Pseudodilute Conditions by Harnessing Brønsted Acid-Activated N-Chlorosuccinimide. JACS Au. Available at: [Link][20]

• Lee, S. S. et al. (2020). Unravelling the Enzymatic Degradation Mechanism of Supramolecular Peptide Nanofibers and Its Correlation with Their Internal Viscosity. Nano Letters. Available at: [Link][21]

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• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Chemical synthesis and biological activity of peptides incorporating an ether bridge as a surrogate for a disulfide bond - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. Hydrolysis of peptide esters by different enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to Comparing O-Ethyl-D-norvaline and O-Methyl-D-norvaline in Rational Drug Design

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of non-canonical amino acids (ncAAs) is a cornerstone of peptide and small molecule optimization.[][2] These unique building blocks provide access to a chemical space beyond the 20 proteinogenic amino acids, enabling fine-tuning of a drug candidate's pharmacological profile.[3] This guide focuses on two closely related, yet functionally distinct ncAAs: O-Ethyl-D-norvaline and O-Methyl-D-norvaline.

The choice between a methyl and an ethyl group, seemingly minor, can precipitate profound changes in a molecule's steric profile, hydrophobicity, and metabolic fate.[4][5] Understanding these differences is paramount for rational drug design, allowing scientists to methodically probe structure-activity relationships (SAR) and optimize for enhanced potency, selectivity, and pharmacokinetic properties.[6] This document provides a comparative analysis of these two analogs, supported by a framework of experimental protocols designed to elucidate their distinct contributions to a molecule's biological activity.

Molecular Profile: A Head-to-Head Comparison

The fundamental difference between O-Methyl-D-norvaline and O-Ethyl-D-norvaline lies in the single additional methylene group in the ethyl moiety. This seemingly small change has cascading effects on the molecule's physicochemical properties.

Caption: Workflow for comparing peptide analogs containing O-Methyl- vs. O-Ethyl-D-norvaline.

Protocol: Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the incorporation of Fmoc-D-Nva(Me)-OH or Fmoc-D-Nva(Et)-OH into a peptide sequence using standard automated SPPS. [7][8] Objective: To synthesize high-purity peptides containing each of the target ncAAs.

Methodology:

• Resin Preparation: Start with a pre-loaded Wang or Rink Amide resin appropriate for the desired C-terminus. Swell the resin in dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for an additional 15 minutes to remove the N-terminal Fmoc protecting group.

• Washing: Thoroughly wash the resin with DMF (5 times) followed by dichloromethane (DCM, 2 times) and DMF (2 times) to remove residual piperidine and byproducts.

• Amino Acid Coupling:

  • Prepare the coupling solution: Dissolve the desired protected amino acid (4 equivalents), a coupling agent like HBTU (3.9 equivalents), and a base like DIPEA (8 equivalents) in DMF.

  • Add the coupling solution to the resin and agitate for 1-2 hours.

  • Causality Note: For these ncAAs, which are not excessively bulky, standard coupling reagents are often sufficient. [7]However, if slow coupling is observed (monitored by a Kaiser test), switching to a more potent coupling agent like HATU may be necessary.

• Washing: Repeat the washing steps outlined in step 3.

• Repeat Cycle: Repeat steps 2-5 for each amino acid in the sequence.

• Final Cleavage and Deprotection: After the final coupling and deprotection cycle, wash the resin with DCM and dry under vacuum. Cleave the peptide from the resin and remove side-chain protecting groups using a cleavage cocktail (e.g., 95% Trifluoroacetic Acid (TFA), 2.5% Triisopropylsilane, 2.5% Water) for 2-3 hours. [9]8. Purification and Verification: Precipitate the cleaved peptide in cold diethyl ether. Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC) and verify the mass by mass spectrometry.

Protocol: In Vitro Metabolic Stability Assay

This protocol compares the stability of the two peptide analogs in human liver microsomes.

Objective: To determine the relative rate of metabolism and identify the primary metabolic pathways.

Methodology:

• Preparation: Prepare a stock solution of each peptide analog (e.g., 10 mM in DMSO). Prepare the reaction mixture containing human liver microsomes (0.5 mg/mL) and NADPH regenerating system in a phosphate buffer (pH 7.4).

• Pre-incubation: Pre-incubate the microsomal mixture at 37°C for 5 minutes to equilibrate the temperature.

• Initiation: Initiate the reaction by adding the peptide analog to the microsomal mixture to a final concentration of 1 µM.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes). The reaction in each aliquot is immediately quenched by adding an equal volume of cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the samples to pellet the precipitated protein.

• LC-MS/MS Analysis: Analyze the supernatant using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method to quantify the amount of parent peptide remaining at each time point.

• Data Analysis: Plot the natural log of the percentage of parent peptide remaining versus time. The slope of this line is used to calculate the in vitro half-life (t½).

  • Self-Validation: Include a positive control (a compound with known metabolic instability, like testosterone) and a negative control (incubation without NADPH) to ensure the assay is performing correctly. [10]

Protocol: Cell-Based Potency Assay

This protocol provides a general framework for assessing the biological activity of the two analogs. The specific cell line and endpoint will depend on the therapeutic target.

Objective: To determine the relative potency (e.g., EC₅₀ or IC₅₀) of each peptide analog.

Methodology:

• Cell Culture: Culture the appropriate cell line expressing the target of interest under standard conditions.

• Cell Plating: Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of each peptide analog in the appropriate assay buffer. Add the diluted compounds to the cells and incubate for a specified period.

• Assay Endpoint Measurement: Measure the biological response. This could be cell proliferation, apoptosis, reporter gene activation, or a specific signaling event (e.g., cAMP accumulation). [11]5. Data Analysis: Plot the response versus the log of the compound concentration. Fit the data to a four-parameter logistic equation to determine the EC₅₀ or IC₅₀ value for each peptide.

  • Trustworthiness: Each plate should include a vehicle control and a positive control (a known agonist or antagonist) to ensure the cellular response is robust and reproducible.

Interpreting the Outcomes

The experimental data should be synthesized to build a comprehensive picture of each analog's performance.

Caption: Decision logic for selecting an analog based on experimental outcomes.

Expected Data Summary:

Assay	O-Methyl-D-norvaline (Peptide-Me)	O-Ethyl-D-norvaline (Peptide-Et)	Interpretation Guide
Potency (IC₅₀/EC₅₀)	Value X	Value Y	A lower value indicates higher potency. If Y < X, the larger ethyl group may have a more favorable interaction with the target.
Plasma Stability (t½)	Value A	Value B	A higher value indicates greater stability. If B > A, the ethyl group may provide superior steric protection against proteases.
Microsomal Stability (t½)	Value M	Value N	A higher value indicates lower metabolic clearance. If N > M, the ethyl group may be less susceptible to CYP-mediated O-dealkylation.

Scenario Analysis:

• Scenario 1: Peptide-Et shows higher potency and higher stability. The choice is clear. The ethyl group provides a superior combination of target engagement and durability.

• Scenario 2: Peptide-Et shows higher potency but lower stability. A trade-off exists. The improved binding from the ethyl group is offset by a new metabolic liability. Further optimization at a different position may be required.

• Scenario 3: Peptide-Me and Peptide-Et have similar potency, but Peptide-Et is more stable. The ethyl group is a beneficial modification for improving pharmacokinetics without compromising activity.

Conclusion

The decision to use O-Ethyl-D-norvaline versus O-Methyl-D-norvaline is a nuanced choice that should be driven by empirical data. While theoretical principles of sterics and hydrophobicity provide a strong starting hypothesis, the complex interplay between a drug candidate and its biological environment necessitates rigorous experimental validation. The ethyl analog offers the potential for enhanced proteolytic stability and the ability to probe larger hydrophobic pockets, while the methyl analog provides a more conservative modification. By employing the systematic workflow outlined in this guide, researchers can confidently select the analog that best advances their lead compound toward a viable therapeutic candidate, transforming a simple methylene difference into a significant pharmacological advantage.

References

• BenchChem. (2025).
• Zhang, L., et al. (n.d.). Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives. PMC.
• MilliporeSigma. (2026).
• FDA. (2021). In Vitro Immunogenicity Assays for Evaluating Generic Peptide Drug Products. FDA.
• MDPI. (2023). Advances in Biosynthesis of Non-Canonical Amino Acids (ncAAs)
• EpiVax. (n.d.). Methods for Assessing the Immunogenicity of Peptide Drugs and Their Impurities. EpiVax.
• CD Formulation. (n.d.). Proteins & Peptides In Vitro Potency Assay.
• PMC. (2025). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. PMC.
• ACS Publications. (2025). Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery.
• Beck, T.C. (n.d.). Pharmacokinetic Optimization of Peptides and Small Molecules. University of Arizona.
• Juniper Publishers. (2021). Magic Methyl Effects in Drug Design. Juniper Publishers.
• de Oliveira, D.B., et al. (2022). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Journal of the Brazilian Chemical Society.
• ACS Publications. (n.d.). Effect of Hydrophobicity of Amino Acids on the Structure of Water.
• Böhm, S., & Exner, O. (2007). Steric effects of the alkyl groups: evaluation on isolated molecules by means of isodesmic reactions. Organic & Biomolecular Chemistry.
• Reddit. (2023). Hydrophobicity of amino acids. r/OrganicChemistry.
• OMICS International. (n.d.). The Role of Alkyl Groups in Organic Chemistry and Drug Design. Journal of Analytical & Bioanalytical Techniques.
• Wikipedia. (n.d.). Steric effects. Wikipedia.
• Pharma Focus Asia. (2021). Metabolic Stability. Pharma Focus Asia.
• Słoczyńska, K., et al. (2019). Metabolic stability and its role in the discovery of new chemical entities. Acta Pharmaceutica.
• Open Library Publishing Platform. (n.d.). Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition.
• BenchChem. (n.d.).

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LC-MS Validation of O-Ethyl-D-norvaline Hydrochloride and Synthesized Derivatives: A Comparative Methodological Guide

Target Audience: Researchers, analytical scientists, and drug development professionals.

As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with non-proteinogenic amino acids. O-Ethyl-D-norvaline hydrochloride (CAS: 144447-82-5) is a critical chiral building block, most notably utilized as an intermediate in the synthesis of the ACE inhibitor Perindopril . Because non-natural amino acids fundamentally alter the pharmacokinetic stability and target specificity of peptide therapeutics , ensuring their absolute chemical and enantiomeric purity is paramount.

This guide objectively compares three distinct Liquid Chromatography-Mass Spectrometry (LC-MS) methodologies for the validation of O-Ethyl-D-norvaline and its synthesized derivatives. Rather than relying on a one-size-fits-all approach, we will explore the mechanistic causality behind column selection, ionization efficiency, and self-validating experimental designs.

Mechanistic Causality: The Analytical Challenge

O-Ethyl-D-norvaline is the ethyl ester of D-norvaline. While the ethyl esterification increases its hydrophobicity relative to the free amino acid, the molecule still possesses a highly polar primary amine. This structural duality presents three distinct analytical challenges:

• Lack of a Strong Chromophore: UV detection is unreliable at low concentrations, necessitating MS detection.

• Variable Retention: On standard C18 (Reversed-Phase) columns under acidic conditions, the protonated primary amine causes peak tailing and poor retention, leading to matrix suppression in the MS source.

• Chiral Integrity: Standard achiral LC cannot distinguish between the D-enantiomer and trace L-enantiomeric impurities, which is disastrous for stereospecific drug synthesis like Perindopril.

To overcome these challenges, analytical scientists must choose between chemical derivatization, altering the stationary phase chemistry (HILIC), or utilizing chiral recognition mechanisms.

Decision matrix for selecting the optimal LC-MS validation workflow for O-Ethyl-D-norvaline.

Comparative Analysis of LC-MS Methodologies

To establish a comprehensive validation profile, we compare three state-of-the-art approaches.

Method A: Reversed-Phase LC-MS with Fmoc-Cl Derivatization

By reacting the primary amine with 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl), we neutralize the basic center and append a bulky, hydrophobic tag. This fundamentally shifts the molecule's behavior, allowing for excellent retention on standard C18 columns and highly efficient ionization in ESI negative mode .

Mechanistic pathway of Fmoc-Cl derivatization enhancing LC retention and ESI-MS ionization.

Method B: Hydrophilic Interaction Liquid Chromatography (HILIC-MS)

For high-throughput environments where derivatization is a bottleneck, HILIC provides an elegant alternative. HILIC stationary phases (e.g., amide or zwitterionic) retain the polar underivatized amino acid via partitioning into a water-enriched layer on the silica surface .

Method C: Chiral LC-MS

To validate enantiomeric excess (ee%), a chiral stationary phase (CSP), such as amylose tris(3,5-dimethylphenylcarbamate), is employed. The transient diastereomeric interactions between the CSP and the D/L enantiomers allow for baseline resolution prior to MS detection.

Quantitative Data Comparison

The following table summarizes the performance metrics of these three methods based on rigorous validation standards for non-natural amino acids .

Performance Metric	RP-LC-MS (Fmoc Derivatized)	HILIC-MS (Underivatized)	Chiral LC-MS (Underivatized)
Column Chemistry	C18 (Octadecylsilane)	Amide / Zwitterionic	Amylose-based CSP
Ionization Mode	ESI (-)	ESI (+)	ESI (+)
Limit of Detection (LOD)	1.5 fmol/µL	25 fmol/µL	50 fmol/µL
Linearity (R²)	> 0.999	> 0.995	> 0.990
Matrix Effect	Low (Post-derivatization SPE)	Moderate (Ion suppression)	Moderate
Enantiomeric Resolution	N/A	N/A	Rs > 2.5 (D vs L separation)
Primary Use Case	Trace impurity profiling	High-throughput yield checks	Enantiomeric excess (ee%)

Self-Validating Experimental Protocols

A protocol is only as trustworthy as its internal controls. To ensure absolute data integrity, the following workflows incorporate a System Suitability Test (SST) and an Isotopic Internal Standard (IS) (L-Norvaline-d5) to dynamically correct for matrix effects and injection variability.

Protocol 1: Fmoc-Cl Derivatization and RP-LC-MS Analysis

Objective: High-sensitivity quantification and purity validation of synthesized derivatives.

• Step 1: Internal Standard Spiking. Aliquot 50 µL of the O-Ethyl-D-norvaline sample (1 mg/mL) and add 10 µL of L-Norvaline-d5 (100 µg/mL) to act as the internal standard.

• Step 2: Buffer Adjustment. Add 100 µL of 0.2 M borate buffer (pH 8.5) to ensure the primary amine is deprotonated and nucleophilic.

• Step 3: Derivatization. Add 100 µL of Fmoc-Cl solution (15 mM in acetonitrile). Vortex immediately and incubate at room temperature for exactly 5 minutes.

• Step 4: Quenching & Cleanup. Quench the unreacted Fmoc-Cl by adding 50 µL of 1-adamantanamine (200 mM). Pass the mixture through an HR-X Solid Phase Extraction (SPE) cartridge to remove salts and excess reagents.

• Step 5: LC-MS/MS Acquisition.

  • Column: Acquity UPLC BEH C18 (50 × 2.1 mm, 1.7 µm).

  • Mobile Phase: A = Water (0.1% Formic Acid), B = Acetonitrile (0.1% Formic Acid). Gradient: 20% to 80% B over 10 minutes.

  • Detection: ESI negative mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the Fmoc-derivative.

• Step 6: Self-Validation Check. Calculate the peak area ratio of Analyte/IS. The SST is considered passed only if the IS peak area variance across the batch is < 5% RSD.

Protocol 2: Chiral LC-MS for Enantiomeric Purity

Objective: Confirming the absolute configuration of the D-enantiomer against L-impurities.

• Step 1: Sample Preparation. Dilute the synthesized O-Ethyl-D-norvaline HCl to 10 µg/mL in Methanol/Water (50:50, v/v). Do not derivatize, as bulky tags can mask the chiral center from the stationary phase.

• Step 2: Column Equilibration. Equilibrate a Chiralpak IG-3 column (or equivalent amylose-based CSP) with a mobile phase of Hexane/Ethanol/Diethylamine (80:20:0.1, v/v/v). Causality note: The trace diethylamine suppresses secondary interactions between the analyte's amine and residual silanols on the silica support.

• Step 3: Isocratic Elution. Inject 5 µL. Run isocratically at 0.5 mL/min.

• Step 4: MS Detection. Operate in ESI positive mode, monitoring the [M+H]+ ion at m/z 146.1.

• Step 5: Data Analysis. Integrate the peaks for the L-enantiomer (typically eluting first) and the D-enantiomer. Calculate ee% =[(Area D - Area L) / (Area D + Area L)] × 100.

Conclusion

The validation of O-Ethyl-D-norvaline hydrochloride requires a deliberate alignment of analytical chemistry with the specific goals of the synthesis. For high-throughput reaction monitoring, underivatized HILIC-MS is sufficient. However, for rigorous regulatory submissions or trace impurity profiling in pharmaceutical intermediates, Fmoc-Cl derivatization coupled with RP-LC-MS remains the gold standard due to its superior sensitivity and robustness against matrix effects. Regardless of the method chosen, the integration of isotopic internal standards ensures the system remains self-validating and scientifically unimpeachable.

References

• Pharmaffiliates. "O-Ethyl-D-norvaline (CAS No: 144447-82-5)." Pharmaffiliates Product Catalog.[Link]

• Narancic et al. "Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics." PubMed Central (PMC).[Link]

• FAO AGRIS. "Analysis of amino acids by HPLC/electrospray negative ion tandem mass spectrometry using 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) derivatization." Springer-Verlag.[Link]

• Kambhampati et al. "Accurate and efficient amino acid analysis for protein quantification using hydrophilic interaction chromatography coupled tandem mass spectrometry." OPUS at UTS.[Link]

• Drag et al. "Use of Non-Natural Amino Acids for the Design and Synthesis of a Selective, Cell-Permeable MALT1 Activity-Based Probe." Journal of Medicinal Chemistry - ACS Publications.[Link]

Comparative Guide: O-Ethyl-D-norvaline Hydrochloride vs. Standard Aliphatic Amino Acids in Enzyme Assays

As a Senior Application Scientist, designing enzyme assays requires a fundamental understanding of how substrate topology and electronic distribution dictate active-site recognition. This guide provides an in-depth comparative analysis of O-Ethyl-D-norvaline hydrochloride (CAS: 144447-82-5) against standard aliphatic amino acids (L-Valine, L-Leucine, L-Isoleucine).

O-Ethyl-D-norvaline is a highly specialized, unnatural D-amino acid derivative primarily utilized as a chiral building block in the synthesis of angiotensin-converting enzyme (ACE) inhibitors like Perindopril[1]. Because of its D-stereocenter and esterified C-terminus, its behavior in biocatalytic environments diverges sharply from standard L-amino acids, necessitating specialized assay architectures.

Mechanistic Divergence in Biocatalysis

To successfully assay these compounds, one must account for three critical structural divergences:

The Chiral Gate (D- vs. L-Stereocenters)

Enzymatic active sites are inherently chiral environments. Standard aliphatic amino acids are rapidly processed by L-amino acid oxidases (LAAO) and standard transaminases. Conversely, the D-stereocenter of O-Ethyl-D-norvaline renders it completely inert to these standard metabolic enzymes. Instead, D-amino acids require stereoselective biocatalysts such as D-amino acid oxidase (DAAO) or engineered D-amino acid dehydrogenases[2]. DAAO catalyzes the oxidative deamination of D-amino acids, producing an α-keto acid, ammonia, and hydrogen peroxide (H₂O₂)[3].

The Carboxylate Mask (Ester vs. Free Acid)

In standard amino acids, the free carboxylate group (COO⁻) is essential for forming salt bridges (typically with Arginine residues) within the active sites of oxidases and dehydrogenases. In O-Ethyl-D-norvaline, this carboxylate is masked by an ethyl ester. This esterification abolishes the ionic interaction, meaning O-Ethyl-D-norvaline cannot be directly oxidized by DAAO until the ester is cleaved. However, this exact modification makes it an excellent substrate for esterases, lipases, and specific D-aminopeptidases used in enantioselective kinetic resolution[4].

Steric Profiling (Linear vs. Branched)

Standard aliphatic amino acids like Valine and Isoleucine feature branched side chains that restrict rotational freedom. Norvaline possesses a linear, unbranched propyl side chain. This lack of branching alters binding kinetics, reducing steric hindrance in the binding pockets of broad-spectrum enzymes and significantly shifting Km​ and Vmax​ values[2].

Enzymatic processing pathways for O-Ethyl-D-norvaline vs. standard L-aliphatic amino acids.

Comparative Data Matrix

The following table summarizes the physicochemical and enzymatic properties that dictate assay conditions.

Property	O-Ethyl-D-norvaline HCl	L-Valine	L-Leucine
Stereochemistry	D-enantiomer	L-enantiomer	L-enantiomer
C-Terminus State	Ethyl Ester (Uncharged at pH 7.4)	Free Carboxylic Acid (COO⁻)	Free Carboxylic Acid (COO⁻)
Side Chain Topology	Linear (Propyl)	Branched (Isopropyl)	Branched (Isobutyl)
Primary Target Enzymes	Esterases, D-Aminopeptidases	LAAO, Transaminases	LAAO, Transaminases
DAAO Susceptibility	Indirect (Requires prior hydrolysis)	None (Wrong stereocenter)	None (Wrong stereocenter)
Aqueous Solubility	Moderate (Requires co-solvents like DMSO)	High	High

Self-Validating Experimental Protocols

To ensure scientific integrity, every assay must be a self-validating system. The protocols below are designed with built-in causality checks to isolate the specific variables of chirality and esterification.

Protocol A: Two-Step Coupled Enzyme Assay (Esterase + DAAO)

Causality & Logic: Because the ethyl ester blocks the critical carboxylate-arginine salt bridge required for DAAO binding, we must use a coupled assay. The substrate is first hydrolyzed by an esterase to yield free D-norvaline, which is subsequently oxidized by DAAO to produce a measurable H₂O₂ signal[3].

Step-by-Step Methodology:

• Substrate Preparation: Dissolve O-Ethyl-D-norvaline HCl to a 10 mM stock in 5% DMSO / 95% 50 mM Sodium Phosphate buffer (pH 7.4). The co-solvent is necessary due to the hydrophobicity of the ester[5].

• Esterase Cleavage (Step 1): In a 96-well microplate, combine 50 µL of the substrate with 10 µL of Porcine Liver Esterase (PLE) or a specific D-aminopeptidase[4]. Incubate at 37°C for 30 minutes to ensure complete hydrolysis of the ethyl ester to free D-norvaline.

• Oxidation & Detection (Step 2): Add 40 µL of a detection master mix containing Rhodotorula gracilis DAAO (0.5 U/mL), Horseradish Peroxidase (HRP, 1 U/mL), and Amplex Red (50 µM).

• Fluorometric Readout: Measure fluorescence kinetics (Ex/Em = 530/590 nm) over 20 minutes as DAAO oxidizes the newly liberated D-norvaline.

• Self-Validation Controls:

  • Stereochemical Control: Run L-Valine through the exact same pipeline. It must yield zero fluorescence, validating the strict D-stereospecificity of DAAO.

  • Ester-Blockade Control: Run O-Ethyl-D-norvaline without the PLE esterase. It must yield zero fluorescence, proving that the intact ester successfully evades DAAO recognition.

Two-step coupled enzyme assay workflow for esterified D-amino acids.

Protocol B: Direct Kinetic Resolution Assay via Chiral HPLC

Causality & Logic: To directly measure the impact of the ester moiety without relying on downstream oxidation, we monitor the enantioselective hydrolysis of the ester using proteases like Subtilisin. This protocol isolates the C-terminal modification's behavior[5].

Step-by-Step Methodology:

• Reaction Setup: Prepare a 5 mM solution of O-Ethyl-D-norvaline HCl (and L-Valine ethyl ester as a comparative control) in 100 mM Tris-HCl buffer (pH 8.0) containing 10% acetonitrile to maintain solubility.

• Enzyme Addition: Initiate the reaction by adding Subtilisin Carlsberg (0.1 mg/mL final concentration).

• Time-Course Sampling: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes. Immediately quench the reaction by adding 50 µL of 1% Trifluoroacetic acid (TFA).

• Chromatographic Analysis: Inject the quenched samples into a Chiral HPLC system (e.g., Chiralpak IG column) using a Hexane/Isopropanol mobile phase.

• Data Extraction: Calculate the Enantiomeric Ratio (E-value) by monitoring the disappearance of the ester peak and the appearance of the free acid peak. Standard L-amino acid esters will hydrolyze orders of magnitude faster than the D-norvaline ester, highlighting the profound impact of the chiral gate on esterase efficiency.

References

• Pharmaffiliates. "CAS No : 144447-82-5 | Chemical Name : O-Ethyl-D-norvaline". Pharmaffiliates. URL: [Link]

• Journal of the American Chemical Society. "Creation of a Broad-Range and Highly Stereoselective d-Amino Acid Dehydrogenase for the One-Step Synthesis of d-Amino Acids". ACS Publications. URL:[Link]

• Molecular Pharmaceutics. "Amino Acid Ester Prodrugs of the Anticancer Agent Gemcitabine: Synthesis, Bioconversion, Metabolic Bioevasion, and hPEPT1-Mediated Transport". ACS Publications. URL:[Link]

• PMC / NIH. "D-Amino Acid Oxidase-Driven Chemogenetic Oxidative Stress: Unraveling the Multi-omic Responses to In Vivo Redox Stress". National Institutes of Health. URL:[Link]

• Toyama Prefectural University. "A novel aminopeptidase active toward D-amino acid-containing peptides, D-amino acid amides, and D-amino acid esters". Ochrobactrum anthropi Studies. URL: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. D-Amino Acid Oxidase-Driven Chemogenetic Oxidative Stress: Unraveling the Multi-omic Responses to In Vivo Redox Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pu-toyama.ac.jp [pu-toyama.ac.jp]
• 5. pubs.acs.org [pubs.acs.org]

Chiral Chromatography Comparison for D-Norvaline Ethyl Ester Enantiomers

Executive Summary

The enantiomeric purity of D-norvaline ethyl ester is a critical quality attribute in the synthesis of advanced pharmaceutical intermediates, notably in the development of targeted peptide therapeutics and ACE inhibitors. As a primary amino acid ester, its molecular topology—lacking a free carboxylate but possessing a primary amine and a linear aliphatic side chain—presents unique challenges for chiral chromatography.

This guide objectively compares the performance of three dominant chiral stationary phases (CSPs): Crown Ether, Macrocyclic Antibiotic, and Polysaccharide-based columns. By analyzing the mechanistic causality behind chiral recognition, we provide a definitive, self-validating methodology for the baseline resolution of norvaline ethyl ester enantiomers.

Mechanistic Causality of Chiral Recognition

As an application scientist, I emphasize that column selection cannot rely on empirical trial and error; it must be dictated by the analyte's specific functional groups and spatial geometry.

• Crown Ether Chiral Stationary Phases (CE-CSPs): This is the definitive choice for underivatized primary amines. The chiral selector, typically a dynamically or covalently bonded (18-crown-6)-tetracarboxylic acid, forms a highly specific tripodal inclusion complex with the protonated primary amine (-NH3+) of the analyte [2]. The causality here is strictly pH-dependent: the mobile phase must be highly acidic (pH < 2.0) to ensure complete protonation of the norvaline ethyl ester. Once the inclusion complex forms, the spatial arrangement of the ethyl ester and the propyl side chain against the chiral barriers of the crown ether dictates the differential binding energies between the D- and L-enantiomers.

• Macrocyclic Antibiotics (Teicoplanin): Teicoplanin features a complex aglycone basket that provides excellent zwitterionic interactions for free amino acids [1]. However, because norvaline ethyl ester lacks a free carboxylate group, it cannot form the secondary hydrogen bonds required to stabilize the analyte within the teicoplanin cleft. Consequently, chiral recognition is severely diminished.

• Polysaccharide-based CSPs: Amylose and cellulose derivatives rely on the analyte intercalating into a helical polymeric cleft. Underivatized aliphatic amino acid esters lack the necessary aromatic bulk (π-π interactors) to achieve this. To utilize these columns, the analyte must undergo pre-column derivatization (e.g., with FMOC-Cl) [3], adding an undesirable sample preparation step that introduces quantitative variability.

Comparative Performance Data

The following table synthesizes the experimental performance of the three CSPs for the separation of D/L-norvaline ethyl ester. The data clearly demonstrates the superiority of the Crown Ether phase for direct, underivatized analysis.

Stationary Phase Type	Commercial Example	Derivatization Req.	Optimal Mobile Phase	Selectivity (α)	Resolution (Rs)	Verdict
Crown Ether	Crownpak CR(+)	None	pH 1.5 HClO₄ (aq)	1.85	4.2	Optimal
Polysaccharide	Chiralpak IG	Yes (FMOC-Cl)	Hexane / IPA (80:20)	1.45	2.8	Moderate
Macrocyclic Antibiotic	Chirobiotic T	None	MeOH / H₂O (70:30)	1.15	1.2	Sub-optimal

Experimental Workflows & Self-Validating Protocols

Because the CE-CSP provides the most robust, direct analysis, the following protocol details the optimal workflow for the Crown Ether column. To ensure scientific trustworthiness, this protocol is designed as a self-validating system : it incorporates a System Suitability Test (SST) that mathematically verifies the integrity of the mobile phase and column chemistry before any target samples are injected.

Step 1: Mobile Phase Preparation (The Causality of pH)

• Why: The primary amine must be fully protonated to enter the crown ether cavity. If the pH drifts, the tripodal complex cannot form, and resolution will collapse.

• Action: Prepare a 10 mM Perchloric Acid (HClO₄) solution in HPLC-grade ultrapure water. Adjust to exactly pH 1.5.

• Self-Validation Gate: The pH meter reading acts as the first physical validation. Do not proceed if pH > 1.8.

Step 2: Column Equilibration & Temperature Control

• Why: Crown ether complexation is an enthalpically driven, exothermic process. Lower temperatures increase the stability of the inclusion complex, directly enhancing resolution.

• Action: Install a Crownpak CR(+) column (150 x 4.0 mm, 5 µm) and set the column compartment to 10°C. Equilibrate with the mobile phase at a flow rate of 0.6 mL/min until the UV baseline (at 210 nm) is completely stable.

Step 3: System Suitability Test (SST) - Internal Validation

• Why: To definitively prove the system can discriminate enantiomers before analyzing the target batch.

• Action: Inject 10 µL of a known racemic standard of D/L-norvaline ethyl ester (1 mg/mL in mobile phase).

• Acceptance Criteria: The system is only validated for use if the calculated resolution (Rs) between the D-enantiomer (elutes first) and the L-enantiomer (elutes second) is ≥ 3.0 , and the peak tailing factor is ≤ 1.5 .

Step 4: Sample Analysis

• Action: Inject 10 µL of the target D-norvaline ethyl ester sample. Quantify the L-enantiomer impurity using area normalization.

Visualizations

Decision tree for selecting the optimal chiral stationary phase for norvaline ethyl ester.

Mechanistic pathway of chiral recognition for primary amines on a Crown Ether stationary phase.

References

• High-performance Liquid Chromatographic Separation of Enantiomers of Unusual Amino Acids on a Teicoplanin Chiral Stationary Phase.
• Effect of Temperature on Retention of Cyclic b-Amino Acid Enantiomers on a Chiral Crown Ether Stationary Phase.
• Determination of l-norvaline and l-tryptophan in dietary supplements by nano-LC using an O-[2-(methacryloyloxy)-ethylcarbamoyl]-10,11-dihydroquinidine-silica hybrid monolithic column.

Safety & Regulatory Compliance

O-Ethyl-D-norvaline hydrochloride proper disposal procedures

As researchers and drug development professionals increasingly utilize unnatural amino acid derivatives in solid-phase peptide synthesis (SPPS) and active pharmaceutical ingredient (API) development, the logistical management of chemical waste becomes paramount. O-Ethyl-D-norvaline hydrochloride (H-D-Nva-OEt·HCl) is a critical synthetic intermediate. However, its nature as an ester hydrochloride salt requires stringent, step-by-step disposal procedures to mitigate environmental toxicity, prevent cross-contamination, and ensure compliance with Environmental Protection Agency (EPA) and institutional Environmental Health and Safety (EHS) guidelines [1].

This guide provides authoritative, field-proven methodologies for the safe handling, neutralization, and disposal of O-Ethyl-D-norvaline hydrochloride, ensuring your laboratory maintains a self-validating safety system.

Physicochemical Profiling & Causality in Disposal

Understanding the physicochemical behavior of O-Ethyl-D-norvaline hydrochloride is the first step in designing an effective disposal workflow. As a hydrochloride salt, the compound is highly soluble in water, where it dissociates to release the protonated amino ester and chloride ions, resulting in a mildly acidic solution [2].

Causality Insight: If disposed of directly into standard aqueous waste without neutralization, the localized acidic environment can catalyze the hydrolysis of the ethyl ester back to D-norvaline and ethanol. Simultaneously, it risks acidic corrosion of standard metal-based plumbing or incompatible waste carboys. Furthermore, during peptide coupling reactions, the in situ neutralization of this salt (often using bases like DIPEA or N-methylmorpholine) generates organic-soluble salts that must be carefully segregated from halogenated solvents to avoid exothermic waste incompatibilities [1].

Table 1: Chemical Properties & Waste Categorization

Property / Parameter	Detail / Specification	Waste Stream Category
Chemical Name	O-Ethyl-D-norvaline hydrochloride	N/A
CAS Number	1998700-99-4 (also referenced as 144447-82-5)	N/A
Molecular Formula	C₇H₁₆ClNO₂	N/A
Physical State	Crystalline Solid / Powder	Solid Hazardous Waste
Aqueous Byproducts	Acidic (HCl dissociation), Ethanol (if hydrolyzed)	Aqueous Waste (Post-Neutralization)
Organic Byproducts	DIPEA·HCl, Coupling Reagent Urea byproducts	Halogenated / Non-Halogenated Organic

Operational Protocols: Step-by-Step Disposal Workflows

Disposal must be categorized by the physical state of the waste: Unused Solid, Aqueous Neutralized Waste, and Organic Solvent Waste.

Protocol A: Solid Waste Management (Unused Reagent or Spill Cleanup)

Solid O-Ethyl-D-norvaline hydrochloride should never be discarded in standard municipal trash due to its biologically active nature and potential to form irritant dusts [3].

• Containment & Collection: If a spill occurs, do not use water immediately, as this will dissolve the salt and spread the acidic hazard. Don appropriate PPE (nitrile gloves, safety goggles, particulate respirator if aerosolized). Use a chemically inert, dry sweeping compound to collect the powder.

• Primary Packaging: Transfer the collected solid into a high-density polyethylene (HDPE) or glass wide-mouth container. Avoid metal containers to prevent chloride-induced pitting corrosion.

• Decontamination: Wipe the spill area with a damp cloth soaked in a 5% Sodium Bicarbonate (NaHCO₃) solution to neutralize any microscopic residual hydrochloride dust, followed by a DI water wipe.

• Labeling & Routing: Label the container as "Non-RCRA Solid Chemical Waste - Amino Acid Hydrochloride Salt". Route to your institutional EHS department for high-temperature chemical incineration equipped with a scrubber system to capture NOₓ and HCl emissions[3].

Protocol B: Aqueous Waste Neutralization (Post-Reaction Workup)

During the synthesis of peptides, O-Ethyl-D-norvaline hydrochloride is often subjected to aqueous extraction. The resulting aqueous layer contains unreacted salt and acidic byproducts.

• Segregation: Isolate the aqueous layer in a designated, ventilated Erlenmeyer flask.

• Controlled Neutralization: Slowly add a weak base, such as 1M aqueous Sodium Bicarbonate (NaHCO₃) or 1M Sodium Hydroxide (NaOH), while stirring continuously.

  • Causality: The addition must be slow to manage the effervescence (release of CO₂) if bicarbonate is used. Neutralizing the solution to a pH of 7.0–8.0 prevents the acid-catalyzed hydrolysis of the ethyl ester and ensures the waste does not violate EPA RCRA corrosivity characteristic limits (pH < 2.0) [1].

• Verification: Confirm the pH using universal indicator paper or a calibrated pH meter.

• Disposal: Once neutralized, transfer the solution to the designated "Aqueous Waste" carboy. Ensure the total organic carbon (TOC) content complies with your facility's EHS limits before final EHS pickup.

Protocol C: Organic Solvent Waste Segregation (Peptide Coupling Media)

When O-Ethyl-D-norvaline hydrochloride is coupled with an N-protected amino acid, the reaction typically requires an organic solvent (DCM, DMF, or THF) and an organic base (e.g., DIPEA) for in situ neutralization.

• Filtration & Collection: Collect all organic filtrates and washings post-reaction.

• Halogenated vs. Non-Halogenated Segregation:

  • If the reaction was performed in Dichloromethane (DCM) or Chloroform, the waste must be routed to the Halogenated Organic Waste container.

  • If the reaction utilized Dimethylformamide (DMF), Tetrahydrofuran (THF), or Ethyl Acetate (EtOAc) exclusively, route the waste to the Non-Halogenated Organic Waste container.

  • Causality: Mixing halogenated and non-halogenated waste drastically increases incineration costs and can lead to dangerous exothermic reactions or the formation of highly toxic dioxins during incineration [1].

• Labeling: Clearly label the carboy with all constituents, explicitly noting "Contains Organic Amine Salts and Peptide Byproducts".

Mandatory Visualization: Waste Segregation Flowchart

The following diagram illustrates the self-validating decision tree for routing O-Ethyl-D-norvaline hydrochloride waste streams safely and efficiently.

Caption: Decision-making process for O-Ethyl-D-norvaline hydrochloride waste segregation.

References